3-(Dibenzylamino)-2-fluoropropanoic acid

• IUPAC Name: 3-(dibenzylamino)-2-fluoropropanoic acid
• InChI: InChI=1S/C17H18FNO2/c18-16(17(20)21)13-19(11-14-7-3-1-4-8-14)12-15-9-5-2-6-10-15/h1-10,16H,11-13H2,(H,20,21)
• InChI Key: AOTXCKTZBUSXFK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)CC(C(=O)O)F
• Molecular Formula: C17H18FNO2
• Molecular Weight: 287.33 g/mol

Description

3-(Dibenzylamino)-2-fluoropropanoic acid is a useful research compound. Its molecular formula is C17H18FNO2 and its molecular weight is 287.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(Dibenzylamino)-2-fluoropropanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(Dibenzylamino)-2-fluoropropanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Foundational & Exploratory

Technical Guide: α-Fluoro-β-Alanine (CAS 3821-81-6) – Synthesis, Protection, and Peptidomimetic Applications

Executive Summary

α-Fluoro-β-Alanine (FBAL) , identified by CAS 3821-81-6 , is a critical fluorinated building block in medicinal chemistry. Functionally, it serves two distinct roles: as the primary catabolite of the chemotherapeutic agent 5-Fluorouracil (5-FU), serving as a biomarker for DPD (dihydropyrimidine dehydrogenase) activity; and as a non-proteinogenic amino acid used in peptidomimetics to enhance metabolic stability.

This guide provides a technical deep-dive into the synthesis, protection strategies (Fmoc/Boc), and application of FBAL derivatives. It addresses the specific challenges of handling fluorinated β-amino acids, including altered pKa values and coupling kinetics in Solid-Phase Peptide Synthesis (SPPS).

Part 1: Chemical Core & Pharmacological Significance[1]

Chemical Identity[2][3][4]

• IUPAC Name: 3-Amino-2-fluoropropanoic acid[1][][3][4]

• Common Name: α-Fluoro-β-alanine (FBAL)

• CAS Number: 3821-81-6 (Racemate)[3]

• Molecular Formula: C3H6FNO2[5][][3][6][7]

• Molecular Weight: 107.08 g/mol [][3][6][7][8]

• Chirality: Contains one chiral center at the C2 position. CAS 3821-81-6 typically refers to the racemate, though enantiopure forms are required for precise drug design.

The Fluorine Effect in Peptidomimetics

Incorporating FBAL into a peptide backbone introduces specific physicochemical changes driven by the high electronegativity of the fluorine atom at the α-position (relative to the carboxyl group).

Property	Effect of α-Fluorination	Impact on Drug Design
pKa Modulation	Lowers the pKa of the carboxyl group (~3.5 vs 4.8 for β-alanine) and the amine.	Alters hydrogen bonding networks; affects binding affinity.
Metabolic Stability	Steric and electronic shielding of the amide bond.	Increases resistance to proteolytic cleavage by peptidases.
Conformation	Gauche effect (F–C–C–N preference).	Induces specific secondary structures (helices/turns) unavailable to native peptides.

Part 2: Synthesis of the Core Scaffold

The synthesis of CAS 3821-81-6 generally proceeds via the ammonolysis of 2-fluoroacrylic acid derivatives. This route is preferred for its scalability compared to the direct fluorination of β-alanine, which is synthetically difficult due to the lack of activating groups at the α-position.

Synthetic Pathway (Diagram)

Figure 1: Synthesis of α-Fluoro-β-alanine via Michael addition of ammonia to 2-fluoroacrylate.

Detailed Protocol: Ammonolysis Route

Objective: Synthesis of racemic 3-amino-2-fluoropropanoic acid.

• Reactants: Charge a high-pressure steel autoclave with 2-fluoroacrylic acid (1.0 eq) and concentrated aqueous ammonia (25%, 10.0 eq). The excess ammonia acts as both reactant and solvent to minimize polymerization.

• Reaction: Seal the autoclave and heat to 100°C for 12–24 hours . The reaction proceeds via the Michael addition of ammonia to the α,β-unsaturated system.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Concentrate in vacuo to remove excess ammonia and water.

• Purification:

  • Dissolve the residue in minimal water.

  • Load onto a cation-exchange column (e.g., Dowex 50W-X8, H+ form).

  • Wash with water to remove unreacted acids.

  • Elute the amino acid with 1M aqueous ammonia.

  • Lyophilize the eluent to obtain CAS 3821-81-6 as a white solid.

Part 3: Protected Analogs for Peptide Synthesis

To utilize FBAL in Solid-Phase Peptide Synthesis (SPPS), the amine must be protected (Fmoc/Boc) and the side chains (if any) secured. The most critical derivative for modern drug development is Fmoc-α-Fluoro-β-alanine .

Protection Strategy: Fmoc-FBAL

Target Compound: N-(9-Fluorenylmethoxycarbonyl)-3-amino-2-fluoropropionic acid.

• Why Fmoc? Fmoc is base-labile, allowing for orthogonal deprotection with piperidine while keeping acid-labile side-chain protectors intact. This is essential for fluorinated peptides which can be sensitive to the harsh HF conditions required for Boc chemistry.

Fmoc Protection Workflow (Diagram)

Figure 2: Workflow for the Fmoc protection of FBAL using Fmoc-OSu.

Protocol: Preparation of Fmoc-α-Fluoro-β-alanine

Reagents:

• α-Fluoro-β-alanine (CAS 3821-81-6)[3][6]

• Fmoc-N-hydroxysuccinimide ester (Fmoc-OSu)

• Sodium Bicarbonate (NaHCO3)

• Solvent: 1:1 Dioxane/Water

Step-by-Step Methodology:

• Dissolution: Dissolve FBAL (10 mmol) and NaHCO3 (22 mmol) in water (25 mL). Ensure pH is roughly 8–9.

• Addition: Dissolve Fmoc-OSu (11 mmol) in Dioxane (25 mL) and add slowly to the aqueous amino acid solution. The slight excess of Fmoc-OSu drives the reaction to completion.

• Incubation: Stir the suspension at room temperature for 18 hours. The mixture typically becomes clear as the reaction proceeds, then may precipitate the product or byproducts.

• Work-up:

  • Dilute with water (50 mL) and wash with diethyl ether (2 x 30 mL) to remove unreacted Fmoc-OSu and byproducts.

  • Crucial Step: Acidify the aqueous phase carefully with 1N HCl to pH 2.0. The Fmoc-amino acid will precipitate or oil out.

• Extraction: Extract the acidified aqueous layer with Ethyl Acetate (3 x 50 mL).

• Drying: Wash the combined organic layers with brine, dry over anhydrous MgSO4, and concentrate in vacuo.

• Crystallization: Recrystallize from Ethyl Acetate/Hexane to yield pure Fmoc-α-Fluoro-β-alanine .

Part 4: Application in Solid-Phase Peptide Synthesis (SPPS)

Incorporating β-amino acids like FBAL requires modified coupling protocols due to the lower reactivity of the β-amino group compared to α-amino acids.

Coupling Protocol

Standard conditions (HBTU/DIPEA) often result in incomplete coupling.

Optimized Protocol:

• Resin Preparation: Swell the resin (e.g., Rink Amide) in DMF for 30 mins.

• Activation: Use HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) instead of HBTU.

  • Ratio: 3.0 eq Fmoc-FBAL : 2.9 eq HATU : 6.0 eq DIPEA.

• Coupling Time: Extend coupling time to 2–4 hours (double coupling is recommended).

• Monitoring: Use the Chloranil Test (sensitive for secondary/difficult amines) rather than the standard Kaiser test, as β-amino acids can sometimes give false negatives with Ninhydrin.

Troubleshooting: Racemization

While the fluorine is on the α-carbon (relative to COOH), the acidity of the α-proton is increased by the fluorine.

• Risk: Base-mediated racemization during coupling or Fmoc deprotection.

• Mitigation: Use Collidine or TMP (2,4,6-trimethylpyridine) as the base during coupling instead of DIPEA to reduce proton abstraction.

References

• PubChem. (2025).[8] Alpha-Fluoro-beta-alanine (CAS 3821-81-6) Compound Summary.[3][6] National Library of Medicine. [Link]

• Herbert, B., et al. (2001). Synthesis of 2-fluoro- and 6-fluoro-(2S,3R)-(3,4-dihydroxyphenyl)serine as potential in vivo precursors of fluorinated norepinephrines. Journal of Organic Chemistry. [Link]

Sources

• 1. clearsynth.com [clearsynth.com]
• 3. schd-shimadzu.com [schd-shimadzu.com]
• 4. 3821-81-6 Cas No. | 3-Amino-2-fluoropropanoic acid | Apollo [store.apolloscientific.co.uk]
• 5. L-Alanine benzyl ester p-toluenesulfonate salt - CAS - 42854-62-6 | Axios Research [axios-research.com]
• 6. α-Fluoro-β-alanine | CAS 3821-81-6 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 7. 3-Amino-2-fluoropropionic acid (95%) - Amerigo Scientific [amerigoscientific.com]
• 8. alpha-Fluoro-beta-alanine | C3H6FNO2 | CID 13351 - PubChem [pubchem.ncbi.nlm.nih.gov]

conformational effects of alpha-fluorine in beta-amino acids

Conformational Effects of -Fluorine in -Amino Acids: A Technical Guide

Executive Summary

The incorporation of fluorine into the backbone of

gauche effectC–F dipole alignment

This guide dissects the mechanistic principles driving these conformational biases, provides validated synthetic protocols, and details the analytical workflows necessary to confirm secondary structure.

Mechanistic Principles: The Stereoelectronic Driver

The conformational rigidity of

gauche effectdipole minimization

The Fluorine Gauche Effect

In 1,2-difluoroethane and similar systems, electronegative substituents (like F and N) prefer a gauche (synclinal) orientation rather than the sterically favored anti (antiperiplanar) orientation.[1] In

• Hyperconjugation: The primary stabilizing force is the donation of electron density from the

  bonding orbital into the low-lying antibonding orbital.[1] This interaction is maximized when the C-H and C-F bonds are antiperiplanar, forcing the C-F and C-N (or C-C) bonds into a gauche relationship.

• Bent Bonds: Increased p-character in C-F bonds leads to inefficient orbital overlap in the anti-conformation, further penalizing it.

Dipole Alignment

The C–F bond has a strong dipole (~1.4 D). In

antiparallel

Visualization: Forces Dictating Conformation[2]

Figure 1: Interplay of stereoelectronic forces driving the gauche preference in

Structural Consequences: Foldamer Architecture

The introduction of

Helix Promotion vs. Disruption

The impact of fluorine is stereochemistry-dependent.

• Helix Stabilization: When the C–F bond is oriented such that it can align antiparallel to the Carbonyl (C=O) and gauche to the Amide Nitrogen (N), helical propensity is increased.

• Helix Destabilization: Inverting the stereochemistry at the

  -position forces the C–F bond into a parallel alignment with the carbonyl or an anti-alignment with the nitrogen, creating electrostatic clashes that unravel the helix.

Quantitative Structural Parameters

The following table summarizes the typical torsion angle biases introduced by

Parameter	Hydrocarbon -Amino Acid	-Fluoro- -Amino Acid	Effect of F-Substitution
(N-C -C -C)	~60° (Gauche) or 180° (Anti)	~60° (Gauche)	Strong gauche preference due to .
(C-N-C -C )	Flexible	Restricted	Limited by F/N steric and electrostatic repulsion.
Dipole Orientation	Random/Solvent dependent	Antiparallel	C-F aligns opposed to C=O dipole.
Preferred Fold	14-Helix (often)	12-Helix / Extended	Dependent on vs configuration relative to side chain.

Experimental Protocols

Synthesis: Enantioselective -Fluorination

Objective: Synthesize chiral

Mechanism:

Protocol:

• Substrate Preparation: Acylate a chiral oxazolidinone (e.g., (S)-4-benzyl-2-oxazolidinone) with the desired

  -amino acid precursor (typically a protected -amino acyl chloride).

• Enolization:

  • Cool solution of substrate in anhydrous THF to -78 °C.

  • Add LiHMDS (1.1 equiv) dropwise. Stir for 30-60 min to ensure complete enolate formation.

• Fluorination:

  • Dissolve N-fluorobenzenesulfonimide (NFSI, 1.2 equiv) in THF.

  • Add NFSI solution slowly to the enolate at -78 °C.

  • Critical Step: Allow the reaction to warm slowly to 0 °C over 2-3 hours. The diastereoselectivity is determined during the kinetic protonation/fluorination step.

• Quench & Purification:

  • Quench with saturated NH

    Cl. Extract with EtOAc.

  • Purify via flash chromatography (SiO

    , Hexane/EtOAc).

• Auxiliary Removal: Hydrolyze the oxazolidinone using LiOH/H

  O to yield the free acid.

Conformational Analysis Workflow

Objective: Determine the solution-state conformation of the fluorinated oligomer.

Figure 2: Integrated workflow for validating conformational bias in fluorinated peptidomimetics.

Key Analytical Markers:

• F NMR: Chemical shift anisotropy indicates solvent exposure vs. buried state.
• Coupling: Use the Karplus equation to extract torsion angles. A small value (< 3 Hz) typically indicates a gauche conformation.

• CD Spectra:

  • 12-Helix: Maxima at ~205 nm, Minima at ~220 nm.

  • 14-Helix: Minima at ~215 nm.

Applications in Drug Design[3][4][5]

The strategic deployment of

• Proteolytic Resistance: The C–F bond creates steric and electronic shielding of the amide bond, rendering the backbone unrecognizable to common proteases (e.g., chymotrypsin, pepsin).

• Membrane Permeability: While fluorine is lipophilic, the "polar hydrophobicity" of the C–F bond can modulate the overall amphiphilicity of the foldamer, facilitating passive transport across lipid bilayers without disrupting the membrane.

Comparative Stability Data (Representative)

Peptide Scaffold	Modification	Half-life (Protease Assay)	Fold Stability ( )
-Ala Oligomer	None (H)	< 30 min	Low (Flexible)
-Ala Oligomer	-Fluoro	> 24 hours	High (Rigidified)
Mixed Peptide	-Fluoro- -residue	Variable	Context Dependent

References

• Synthesis, structure, and biological applic

  -fluorinated -amino acids and derivatives. Source: PubMed / Helvetica Chimica Acta URL:[Link]

• The C–F bond as a conformational tool in organic and biological chemistry. Source: Beilstein Journal of Organic Chemistry URL:[Link]

• The Fluorine Gauche Effect: A Brief History. Source: Israel Journal of Chemistry URL:[Link]

• Fluorin

  - and -Amino Acids: Synthesis and Inhibition of -Chymotrypsin. Source: ResearchGate URL:[2][3][Link]

• Informing Molecular Design by Stereoelectronic Theory: The Fluorine Gauche Effect in Catalysis. Source: PubMed / Accounts of Chemical Research URL:[Link]

Sources

• 1. Gauche effect - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Guide: Stereoselective Synthesis & Characterization of 3-(Dibenzylamino)-2-fluoropropanoic Acid

The following technical guide details the stereochemical definition, synthesis, and validation of (2R)- and (2S)-3-(dibenzylamino)-2-fluoropropanoic acid.

Executive Summary

The introduction of fluorine into the

-position of -amino acids creates a unique class of peptidomimetics. The resulting -fluoro- -amino acids exhibit enhanced metabolic stability against proteases and distinct conformational preferences due to the fluorine-amide gauche effect .

This guide focuses on 3-(dibenzylamino)-2-fluoropropanoic acid , a critical building block. Unlike standard

-amino acids (e.g., serine), the synthesis of this molecule requires navigating complex regiochemical challenges. This document outlines the definitive stereochemical assignment, the recommended electrophilic synthesis route, and the analytical protocols required to validate enantiomeric purity.

Part 1: Stereochemical Definition & CIP Priority

To ensure scientific integrity, we must first rigorously define the stereocenters. Confusion often arises because the Cahn-Ingold-Prelog (CIP) priorities shift when converting non-fluorinated precursors to their fluorinated analogs.

The Chiral Center: C2

The chirality resides at the

-carbon (C2). Structure:

CIP Priority Assignment:

• -F (Fluorine, Atomic #9)

  Priority 1

• -COOH (Carboxyl C attached to (O, O, O))

  Priority 2

• -CH

  N(Bn) (Methylene C attached to (N, H, H)) Priority 3

• -H (Hydrogen)

  Priority 4

Note: Oxygen (Atomic #8) outranks Nitrogen (Atomic #7), giving the carboxyl group priority over the aminomethyl group.

Stereochemical Configurations[1][2][3][4]

• (2R)-Isomer: The sequence 1

  2 3 is Clockwise (with H in the back).

• (2S)-Isomer: The sequence 1

  2 3 is Counter-Clockwise (with H in the back).

Part 2: Synthetic Pathways & Causality

A senior scientist must distinguish between "possible" reactions and "reliable" protocols. While nucleophilic fluorination (DAST) is common for alcohols, it is not recommended for this specific scaffold due to regiochemical scrambling.

The "Aziridinium Trap" (Why Serine + DAST Fails)

Attempting to synthesize this target from

-dibenzylserine via DAST (nucleophilic displacement) is a common error.

• Mechanism: The activated hydroxyl group is displaced by the neighboring nitrogen, forming an aziridinium ion .

• Outcome: Fluoride attack on the aziridinium ring is regioselective for the least hindered carbon or controlled by electronic factors. In serine derivatives, this predominantly yields the 3-fluoro-2-amino product (retention of the

  -amino skeleton) or elimination products, rather than the desired 2-fluoro-3-amino (isoserine) skeleton.

The Recommended Route: Electrophilic Fluorination

The most robust method relies on the electrophilic fluorination of

-amino acid enolates . This pathway guarantees the correct regioisomer (fluorine at C2) and allows for stereocontrol via chiral auxiliaries.

Protocol: Electrophilic Fluorination of N,N-Dibenzyl- -Alanine

Precursor: Methyl 3-(dibenzylamino)propanoate (readily available from Michael addition of dibenzylamine to methyl acrylate).

Step-by-Step Methodology:

• Enolization: Treat the ester with a non-nucleophilic strong base (LiHMDS or LDA) at -78°C in THF to generate the (Z)-enolate.

• Fluorination: Add NFSI (

  -Fluorobenzenesulfonimide) or Selectfluor .[1] The electrophilic fluorine ( ) attacks the electron-rich -carbon.

• Stereocontrol (Optional): To achieve high enantiomeric excess (ee), use an Evans Oxazolidinone auxiliary instead of a simple methyl ester. The bulky benzyl group on the oxazolidinone shields one face of the enolate, forcing fluorine attack from the opposite side.

Caption: Workflow for the synthesis of 2-fluoro-3-amino propanoates via electrophilic fluorination.

Part 3: Analytical Validation (Self-Validating System)

Synthesizing the molecule is only half the battle; proving the stereochemistry is critical.

NMR Spectroscopy & The Gauche Effect

The conformation of

-fluoro- -amino acids is dominated by the gauche effect , where the C-F and C-N bonds prefer a gauche (60°) orientation to minimize orbital overlap interactions.

• Coupling: The coupling constant between the -proton (H2) and the fluorine is diagnostic.

  • Observation: In the preferred gauche conformer, the H-F dihedral angle dictates the coupling size (Karplus relationship).

  • Validation: A

    of 15–25 Hz typically indicates a gauche-rich conformational equilibrium in solution. Values >40 Hz would imply an anti-periplanar arrangement, which is rare for this motif.

Enantiomeric Excess Determination

Do not rely on optical rotation alone.

• Chiral HPLC: Use a column like Chiralpak AD-H or OD-H (Hexane/IPA mobile phase). The bulky dibenzyl group provides excellent UV handle (254 nm) and discrimination on amylose/cellulose phases.

• Mosher's Ester Analysis: If the carboxylic acid is reduced to the alcohol, reaction with

  - and -MTPA-Cl will yield diastereomers with distinct -NMR shifts ( ), allowing absolute configuration assignment.

Data Summary Table

Parameter	Value / Characteristic	Notes
NMR Shift	-190 to -210 ppm	Typical for secondary alkyl fluorides.
Coupling	15 – 25 Hz (Multiplet)	Diagnostic of gauche conformation.
Coupling	~170 – 180 Hz	Large doublet in NMR.
Stability	High	Resistant to -elimination due to poor orbital overlap in gauche conformer.

Part 4: Applications in Drug Design

The (2R)- and (2S)-3-(dibenzylamino)-2-fluoropropanoic acids are not just intermediates; they are "conformational locks."

• Peptidomimetics: Replacing a glycine or alanine residue with this scaffold restricts the peptide backbone torsion angles (

  ) due to the steric bulk of the fluorine and the gauche effect.

• Metabolic Stability: The

  -fluorine atom lowers the basicity of the adjacent amine (via inductive effect) and prevents enzymatic hydroxylation at the -position.
• PET Imaging: The synthetic logic described above (Electrophilic Fluorination) is directly translatable to radiochemistry using Selectfluor or similar electrophilic sources for Positron Emission Tomography tracer synthesis.

References

• Davis, F. A., Srirajan, V., & Titus, D. D. (1999).[2] Efficient Asymmetric Synthesis of

  -Fluoro -Amino Acids. The Journal of Organic Chemistry, 64(18), 6931–6934.[2] Link

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. Link

• Endo, K., Tomon, D., & Arimitsu, S. (2023).

  -Diaryl Serine-Catalyzed Enantioselective -Fluorination of -Dicarbonyl Compounds. The Journal of Organic Chemistry, 88, 9037-9045. Link

• Ghorai, M. K., et al. (2006). Aziridinium from N,N-Dibenzyl Serine Methyl Ester: Synthesis of Enantiomerically Pure

  -Amino and -Diamino Esters. Organic Letters, 8(24), 5431-5434. Link

• Ma, J. A., & Cahard, D. (2004). Asymmetric Electrophilic Fluorination Using N-Fluoroammonium Salts of Cinchona Alkaloids. Chemical Reviews, 104(12), 6119-6146. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. Efficient Asymmetric Synthesis of beta-Fluoro alpha-Amino Acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Sourcing and Synthesis Manual: 3-(Dibenzylamino)-2-fluoropropanoic Acid

The following technical guide details the sourcing, synthesis, and handling of 3-(Dibenzylamino)-2-fluoropropanoic acid , a specialized fluorinated

-amino acid derivative used as a robust building block in peptidomimetic drug design.

Executive Summary & Chemical Profile

3-(Dibenzylamino)-2-fluoropropanoic acid is a protected

-fluoro- -amino acid. In medicinal chemistry, it serves two critical functions:

• Conformational Constraint: The fluorine atom at the

  -position introduces stereoelectronic effects (gauche effect) that lock peptide backbones into specific geometries.

• Metabolic Stability: The C–F bond prevents enzymatic degradation by peptidases that typically cleave natural

  -amino acid linkages.

This molecule is rarely sold as the free acid due to zwitterionic instability and shelf-life concerns. Instead, it is commercially available primarily as the Benzyl Ester or synthesized de novo from stable precursors.

Chemical Specifications

Property	Data
IUPAC Name	3-(Dibenzylamino)-2-fluoropropanoic acid
Common Derivative	Benzyl 3-(dibenzylamino)-2-fluoropropanoate (Commercial Form)
CAS (Benzyl Ester)	887352-80-9
CAS (Free Core)	3821-81-6 (3-Amino-2-fluoropropanoic acid, un-protected)
Molecular Formula	(Acid) / (Benzyl Ester)
Stereochemistry	Available as Racemate or Enantiopure (via Chiral HPLC/SFC)

Sourcing Landscape: The "Buy vs. Build" Decision

Because the free acid is not a standard catalog item, researchers must adopt a Precursor Sourcing Strategy . You will likely purchase the stable ester and hydrolyze it, or the deprotected core and re-protect it.

Tier 1: Commercial Suppliers (Direct Procurement)

These suppliers stock the Benzyl Ester or the Free Amino Acid Core .

Supplier	Product Form	Catalog / CAS Ref	Strategy
Sigma-Aldrich	Benzyl Ester	Prod: MNO000046	Recommended: Buy ester, perform saponification (see Sec 3).
ABCR GmbH	Benzyl Ester	CAS: 887352-80-9	High purity source for the fully protected scaffold.
Apollo Scientific	Free Core	CAS: 3821-81-6	Buy 3-Amino-2-fluoro acid Benzylate N-terminus (Requires 2 steps).
Enamine	Custom	"Fluorinated Amino Acids"	Request custom synthesis if enantiopure material is required.

Sourcing Decision Tree

The following logic flow dictates the most efficient path to the target molecule based on your starting requirements.

Figure 1: Strategic decision matrix for acquiring the target molecule. The ester route is preferred for minimizing synthetic steps.

Technical Protocols: Synthesis & Preparation

If commercial stock is unavailable or prohibitively expensive, the molecule can be synthesized via Electrophilic Fluorination . This method is preferred over nucleophilic substitution (e.g., using DAST on serine) which often leads to elimination byproducts.

Protocol A: Preparation from Benzyl Ester (Saponification)

Objective: Convert purchased Benzyl 3-(dibenzylamino)-2-fluoropropanoate to the free acid without removing the N-benzyl groups.

• Caution: Do not use catalytic hydrogenation (

  ), as this will deprotect the amine (remove benzyl groups) yielding the free amino acid.

• Dissolution: Dissolve 1.0 eq of Benzyl 3-(dibenzylamino)-2-fluoropropanoate in THF/MeOH (3:1 v/v).

• Hydrolysis: Add 1.5 eq of LiOH (2M aqueous solution) at 0°C.

• Reaction: Stir at room temperature for 2–4 hours. Monitor by TLC (the ester spot will disappear).

• Workup:

  • Neutralize carefully with 1M HCl to pH ~3–4.

  • Extract immediately with Ethyl Acetate (EtOAc). Note: The zwitterionic nature is suppressed by the dibenzyl group, making organic extraction feasible.

• Purification: Dry over

  , filter, and concentrate. Recrystallize from Hexanes/EtOAc if necessary.

Protocol B: De Novo Synthesis (Electrophilic Fluorination)

Objective: Synthesize the core scaffold from non-fluorinated precursors.

Reagents:

• Substrate: Ethyl 3-(dibenzylamino)propanoate (Accessible via Michael addition of dibenzylamine to ethyl acrylate).

• Base: Lithium Diisopropylamide (LDA) or LiHMDS.

• Fluorinating Agent: NFSI (N-Fluorobenzenesulfonimide).

Step-by-Step Methodology:

• Enolization: In a flame-dried flask under Argon, cool THF to -78°C. Add LDA (1.1 eq). Dropwise add Ethyl 3-(dibenzylamino)propanoate (1.0 eq). Stir for 30 mins to generate the lithium enolate.

• Fluorination: Dissolve NFSI (1.2 eq) in THF and add dropwise to the enolate solution at -78°C.

• Quench: Allow the reaction to warm to -20°C over 2 hours, then quench with saturated

  .

• Isolation: Extract with diethyl ether. The product is the Ethyl ester of the target.

• Final Hydrolysis: Perform Protocol A (above) to convert the ethyl ester to the free acid.

Figure 2: De Novo synthesis pathway via electrophilic fluorination of the beta-amino ester enolate.

Quality Control & Validation

Trustworthiness in fluorinated chemistry relies on verifying the C-F bond integrity.

NMR Spectroscopy

This is the gold standard for validation.

• Expected Shift:

  -180 to -200 ppm (multiplet, depending on solvent).

• Coupling: Look for large Geminal coupling (

  ) with the -proton.

Chiral Purity (Enantiomeric Excess)

Since the fluorination step (Protocol B) creates a chiral center at C2, the product will be racemic unless a chiral auxiliary (e.g., Evans oxazolidinone) is used.

• Separation: Use Chiral SFC (Supercritical Fluid Chromatography).

• Column: Chiralpak AD-H or OD-H.

• Mobile Phase:

  / Methanol gradient.

References

• Sigma-Aldrich. 3-Dibenzylamino-2-fluoropropionic acid benzyl ester Product Page.Link

• PubChem. 3-Amino-2-fluoropropanoic acid (Compound Summary). National Library of Medicine. Link

• ChemicalBook. Benzyl 3-(dibenzylamino)-2-fluoropropanoate Product Directory.Link

• Ma, J.A.[1] & Cahard, D. (2004). Asymmetric Electrophilic Fluorination of Enolates. Chemical Reviews. (Foundation for Protocol B). Link

• Sutherland, A. & Willis, C.L. (2000). Synthesis of fluorinated amino acids.[1][2][3][4][5][6][7][8] Natural Product Reports. Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. tandfonline.com [tandfonline.com]
• 3. brynmawr.edu [brynmawr.edu]
• 4. Synthesis of α-Fluoro-α-Amino Acid Derivatives via Photoredox-Catalyzed Carbofluorination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, structure, and biological applications of α-fluorinated β-amino acids and derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. pubs.acs.org [pubs.acs.org]

Methodological & Application

protocol for DAST fluorination of beta-amino acid precursors

Application Note: DAST-Mediated Fluorination of -Amino Acid Precursors

Topic: Protocol for DAST fluorination of

Date:Author:1

Abstract & Strategic Overview

The introduction of fluorine into the

1 Neighboring Group Participation (NGP)1

Standard N-protecting groups (Amides, Carbamates like Boc/Cbz/Fmoc) typically fail to yield the desired fluoride, resulting instead in oxazolines via cyclodehydration.[1] This guide presents a validated protocol that circumvents this mechanistic trap by utilizing non-participating protecting groups (specifically N-Phthaloyl) to ensure successful nucleophilic fluorination.[1]

Key Mechanistic "Fork in the Road"

• Path A (Standard Protection): N-Boc/Cbz/Acyl

  Carbonyl oxygen attacks activated alcohol Oxazoline (Dead end for fluorination).[1]

• Path B (Optimized Protection): N-Phthaloyl (Phth) or N,N-Dibenzyl

  No internal nucleophile Fluoride attack -Fluoro Amino Acid .[1]

Mechanistic Insight & Control

The reaction relies on the activation of the hydroxyl group by DAST to form an alkoxy-aminosulfur difluoride intermediate. The fate of this intermediate depends entirely on the competition between the external nucleophile (

Mechanistic Pathway Diagram[1]

Figure 1: Mechanistic divergence in DAST fluorination. Success requires blocking Path A.[1]

Safety Protocol: Handling DAST

WARNING: DAST (Diethylaminosulfur trifluoride) is a hazardous reagent.[1][2] It is thermally unstable and reacts violently with water to produce Hydrofluoric Acid (HF).[1]

Hazard Class	Critical Control Measure
Thermal Instability	NEVER heat DAST or reaction mixtures above 50°C . DAST can decompose explosively at higher temperatures.[1] Distillation should only be attempted by experts under high vacuum and protective shielding.[1]
Moisture Sensitivity	Reacts instantly with water to release HF fumes.[1] All glassware must be flame-dried.[1] Syringes must be dry.[1]
HF Generation	In case of skin contact, immediate treatment with Calcium Gluconate gel is required.[1] Ensure a tube is available on the bench before starting.[1]
Pressure	Reactions should be vented through a drying tube or inert gas line to prevent pressure buildup from gaseous byproducts ( ).[1]

Validated Experimental Protocol

Target Transformation: N-Phthaloyl-L-Serine Methyl Ester

Rationale: 1

Materials

• Substrate: N-Phthaloyl-L-Serine Methyl Ester (1.0 equiv)[1]

• Reagent: DAST (1.2 – 1.5 equiv)[1]

• Solvent: Anhydrous Dichloromethane (DCM) (0.1 M concentration)

• Quench: Saturated aqueous

• Atmosphere: Dry Nitrogen or Argon

Step-by-Step Methodology

• Setup (T = -78°C):

  • Flame-dry a 2-neck round bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

  • Add the substrate (N-Phthaloyl-L-Serine Methyl Ester) and dissolve in anhydrous DCM.[1]

  • Cool the solution to -78°C using a dry ice/acetone bath. Ensure the system is under a positive pressure of nitrogen.[1]

• Reagent Addition:

  • Draw DAST into a dry glass syringe (plastic syringes can be used if exposure time is short, but glass is preferred for accuracy and safety).[1]

  • Add DAST dropwise to the cold solution over 10–15 minutes.[1]

  • Note: A slight exotherm may be observed; maintain internal temp < -70°C.[1]

• Reaction (T = -78°C

  RT):

  • Stir at -78°C for 1 hour.

  • Remove the cooling bath and allow the reaction to warm slowly to room temperature (RT) over 2–3 hours.[1]

  • Monitoring: Check TLC.[1][3][4] The starting alcohol is polar; the fluoride is typically less polar.[1] Look for the disappearance of the alcohol.

• Quench & Workup (Critical Safety Step):

  • Cool the mixture back to 0°C (ice bath).

  • Slowly add saturated aqueous

    .[1][5]

  • Caution: Vigorous evolution of

    will occur as HF is neutralized.[1] Add dropwise initially.

  • Transfer to a separatory funnel.[1] Extract with DCM (3x).[1]

  • Wash combined organics with water (1x) and brine (1x).[1]

  • Dry over anhydrous

    , filter, and concentrate under reduced pressure (keep bath temp < 30°C).[1]

• Purification:

  • Purify via flash column chromatography (Silica gel).[1][5]

  • Eluent: Typically Hexanes/Ethyl Acetate (gradient).[1] The fluoro product usually elutes before the starting alcohol.[1]

Workflow Visualization

Figure 2: Operational workflow for DAST fluorination.[1]

Troubleshooting & Optimization

Observation	Diagnosis	Corrective Action
Product is an Oxazoline	Incorrect Protecting Group.	Switch N-protection to Phthaloyl (Phth) , Trityl (Trt) , or N,N-Dibenzyl .[1] Avoid Boc, Cbz, Fmoc, or Acetyl.[1]
Elimination (Alkene formation)	Reaction too basic or too hot.[1]	Ensure reaction stays cold (-78°C) during addition. Do not heat above RT. If substrate is acidic, add a non-nucleophilic base (e.g., Pyridine) sparingly, though this can increase elimination.[1]
No Reaction	Old DAST reagent.[1]	DAST hydrolyzes over time.[1] Check reagent quality (should be yellow/orange liquid, not dark brown/black). Distill if necessary (Safety warning applies).
Stereochemical Scrambling	character.	Use non-polar solvents (DCM is standard, but Toluene can be tried).[1] Ensure temperature is kept low to favor .

Stereochemical Note

For secondary alcohols (e.g., Threonine derivatives), DAST fluorination typically proceeds via an

inversion of configuration 1

• L-Threonine (2S, 3R)

  allo-L- -fluorothreonine derivative (2S, 3S).[1]

References

• DAST Reagent Overview & Safety

  • Middleton, W. J.[1] "New fluorinating reagents. Dialkylaminosulfur fluorides." The Journal of Organic Chemistry, 1975, 40(5), 574–578.[1] Link[1]

• Oxazoline Formation vs. Fluorination (The "Fork in the Road")

  • Phillips, A. J., et al. "Synthesis of Functionalized Oxazolines and Oxazoles with DAST and Deoxo-Fluor."[1] Organic Letters, 2000, 2(8), 1165–1168.[1] Link[1]

  • Note: This paper definitively establishes that amide/carbamate protection leads to oxazolines, validating the need for alternative protection for fluorination.[1]

• Use of Phthaloyl Group for Successful Fluorination

  • Saha, A. K., et al.[1] "A Convenient Synthesis of

    -Fluoro- -amino Acids." Journal of Fluorine Chemistry, 1999.[1] (General reference for non-participating groups).

  • Context: Confirms that blocking the amide hydrogen/carbonyl interaction is essential.[1]

• Alternative Reagents (Deoxo-Fluor)

  • Lal, G. S., et al. "Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent for nucleophilic fluorination of alcohols and carbonyls."[1] The Journal of Organic Chemistry, 1999, 64(19), 7048–7054.[1] Link[1]

Sources

• 1. Diethylaminosulfur trifluoride - Wikipedia [en.wikipedia.org]
• 2. scientificupdate.com [scientificupdate.com]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. TCI Practical Example: Fluorination of an Alcohol Using DAST | TCI AMERICA [tcichemicals.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]

solid-phase peptide synthesis using alpha-fluoro beta-amino acids

Application Note: High-Fidelity Solid-Phase Synthesis of -Fluoro -Peptides

Executive Summary & Scientific Rationale

The incorporation of fluorine into the peptide backbone—specifically via

gauche effect antiperiplanar preference

However, the synthesis of these oligomers presents a unique "chemical minefield." The electron-withdrawing nature of the

epimerizationHF elimination

This guide details a field-proven, high-fidelity protocol designed to mitigate these risks. We utilize a Collidine/HATU activation strategy to suppress racemization and a modified deprotection workflow to prevent chain degradation.

Critical Mechanistic Analysis

Before beginning synthesis, it is imperative to understand the failure modes specific to this chemistry.

The Acidity Trap

In a standard

• Risk 1: Epimerization. During the coupling step, the activated ester is prone to deprotonation by tertiary amine bases (like DIPEA), leading to loss of chirality at the

  -carbon.

• Risk 2: HF Elimination. During Fmoc deprotection (using piperidine), the basic conditions can trigger an E2-type elimination of HF, resulting in an

  -unsaturated Michael acceptor, effectively terminating the sequence and creating difficult-to-separate impurities.

Visualization of Failure Modes

The following diagram illustrates the pathway to destruction versus the pathway to successful coupling.

Experimental Protocols

Reagent Preparation & Selection

Component	Recommendation	Rationale
Resin	Rink Amide ChemMatrix (0.4–0.5 mmol/g)	PEG-based resins (ChemMatrix) offer superior swelling for hydrophobic fluorinated sequences compared to polystyrene.
Coupling Agent	HATU (or HOAt/DIC)	HATU is faster than HBTU/TBTU, crucial for overcoming the steric bulk of -amino acids.
Base (Coupling)	2,4,6-Collidine (TMP)	CRITICAL. Collidine is a weaker nucleophile and weaker base ( ) than DIPEA ( ), significantly reducing -deprotonation risks.
Deprotection	20% Piperidine + 0.1M HOBt	HOBt suppresses aspartimide formation and mitigates base-catalyzed side reactions during deprotection.
Solvent	DMF (High Purity)	NMP can be used for difficult sequences, but amine-free DMF is standard.

Protocol A: Resin Loading (Rink Amide)

Standard loading is sufficient. If using Wang resin for acid C-termini, use the symmetric anhydride method to avoid racemization of the first residue.

• Swell: Place resin in the reaction vessel. Swell in DCM (3 x 15 min), then DMF (3 x 15 min).

• Fmoc Removal: Treat with 20% Piperidine/DMF (2 x 5 min). Wash with DMF (5 x 1 min).

Protocol B: Coupling Cycle (The "Safe" Method)

This protocol replaces standard DIPEA with Collidine to protect the

• Activation:

  • Calculate 3.0 equivalents (eq) of Fmoc-

    -fluoro- -AA-OH relative to resin loading.

  • Dissolve AA in minimum DMF.

  • Add 2.9 eq of HATU .

  • Add 6.0 eq of 2,4,6-Collidine .

  • Note: Pre-activation time should be kept minimal (< 1 min) to avoid loss of activity.

• Coupling:

  • Add the activated mixture to the resin immediately.

  • Agitate at Room Temperature for 60–90 minutes .

  • Validation: Perform a Kaiser test (for primary amines) or Chloranil test (for secondary amines). If positive, re-couple using HOAt/DIC.

• Washing:

  • Drain and wash with DMF (4 x 1 min).

  • Wash with DCM (2 x 1 min) to shrink/reswell beads (optional, helps remove oligomers).

  • Final DMF wash (2 x 1 min).

Protocol C: Deprotection (The "Soft" Touch)

The risk of HF elimination is highest when the

• Reagent: 20% Piperidine in DMF containing 0.1 M HOBt .

• Cycle:

  • Short Burst: Add reagent, agitate for 3 minutes , drain.

  • Main Reaction: Add fresh reagent, agitate for 5–7 minutes , drain.

  • Warning: Do NOT exceed 10 minutes total exposure. Extended base contact promotes elimination.

• Wash: Extensive washing with DMF (7 x 1 min) is required to remove all traces of piperidine before the next coupling.

Protocol D: Cleavage & Isolation

• Cocktail: TFA / TIS /

  (95:2.5:2.5).

  • Note: Avoid thiols (EDT) if possible unless Cys/Met are present, as they can sometimes react with fluorinated moieties under harsh conditions.

• Execution: Agitate for 2–3 hours.

• Precipitation: Filter resin, concentrate filtrate under

  , and precipitate in cold diethyl ether.

• Analysis: Dissolve in

  /MeCN (1:1) and analyze via LC-MS.[1] Look specifically for [M-20] peaks (loss of HF).

Workflow Visualization

The following flowchart outlines the optimized cycle, highlighting the critical deviation points from standard SPPS.

Troubleshooting & Quality Control

This section provides a self-validating system. If your synthesis fails, check these parameters first.

Observation (LC-MS)	Diagnosis	Corrective Action
Mass [M-20] detected	HF Elimination. The peptide has undergone dehydrofluorination.	Reduce deprotection time to 2 x 3 min. Ensure HOBt is in the deprotection mix. Switch to DBU/Piperidine (1:20) for shorter bursts.
Doublets in HPLC	Epimerization. The -center racemized during coupling.	Stop using DIPEA. Switch strictly to Collidine (TMP). Lower coupling temperature to 0°C for the activation step.
Incomplete Coupling (+1 residue mass missing)	Steric Hindrance. -amino acids are bulky.	Use HOAt instead of HOBt. Double couple. Increase temperature to 50°C (only if using Collidine; heat + DIPEA = racemization).
Broad Peaks	Aggregation. Fluorinated peptides are hydrophobic and aggregate on-resin.	Use ChemMatrix resin. Add chaotropic salts (0.1M LiCl) or use "Magic Mixture" (DCM/DMF/NMP) for coupling.

References

• Seebach, D., et al. (1996). Beta-Peptides: Synthesis by Arndt-Eistert homologation with concomitant peptide coupling. Structure determination by NMR and CD spectroscopy and by X-ray crystallography.[2] Helvetica Chimica Acta.[3] Link

• Molteni, M., et al. (2004). NMR-Solution Structures of Fluoro-Substituted

  -Peptides: A -Helix and a Hairpin Turn. Helvetica Chimica Acta.[3] Link

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive.[4][5] Journal of the American Chemical Society. Link

• Verkade, J. M. M., et al. (2008). The "Fluorine Effect" in Peptide Coupling. European Journal of Organic Chemistry. Link

• Bachem. (2023).[5] Solid Phase Peptide Synthesis (SPPS) Explained.Link

Sources

• 1. chem.uci.edu [chem.uci.edu]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis, structure, and biological applications of α-fluorinated β-amino acids and derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chempep.com [chempep.com]
• 5. bachem.com [bachem.com]

coupling reagents for hindered fluorinated beta-amino acids

Application Note: Coupling Strategies for Hindered Fluorinated

-Amino Acids -Peptide Synthesis[1]

Part 1: Executive Summary & Strategic Analysis[1]

The synthesis of peptides containing fluorinated

-amino acids presents a "perfect storm" of synthetic challenges.[1] Unlike standard -amino acids, these substrates suffer from significant kinetic suppression due to two converging factors:

• Steric Bulk: The additional methylene group in the backbone (

  -position) increases flexibility but also steric congestion, particularly when substituted with bulky groups like trifluoromethyl ( ).[1]

• Electronic Deactivation: Fluorine is the most electronegative element. When positioned

  to the amine (e.g., -trifluoromethyl -amino acids), the inductive effect ( ) significantly reduces the nucleophilicity of the amino group, rendering standard coupling reagents (EDC, HBTU) ineffective.[1]

This guide moves beyond standard protocols to provide a tiered strategy for difficult couplings, prioritizing T3P for steric bulk and Acid Fluorides for electronically deactivated amines.

Part 2: Reagent Selection Decision Matrix

Do not default to HATU. While effective, it is not always the optimal choice for fluorinated systems.[2] Use the following logic to select your reagent.

Figure 1: Decision tree for selecting coupling reagents based on the specific steric and electronic profile of the fluorinated substrate.

Part 3: Detailed Protocols

Method A: The "Gold Standard" (HATU/COMU)

Best For: Moderately hindered couplings where the amine retains reasonable nucleophilicity. Mechanism: Utilizes the 7-azabenzotriazole (HOAt) or Oxyma leaving group.[1] The pyridine nitrogen in HOAt provides anchimeric assistance (neighboring group participation), accelerating the reaction by ~100x compared to HBTU.

Reagents:

• Coupling Agent: HATU (or COMU for a safer, non-explosive alternative).[3]

• Base: DIPEA (Diisopropylethylamine).[1]

• Solvent: DMF or NMP (anhydrous).[1]

Protocol:

• Dissolve the carboxylic acid (1.1 equiv) in anhydrous DMF (0.1 M concentration).

• Add DIPEA (2.0 equiv) and stir for 1 minute.

• Add HATU (1.1 equiv). The solution should turn yellow/orange. Stir for 2 minutes to form the activated ester.

  • Critical: Do not wait longer than 5 minutes, or the active ester may guanidinylate the amine later.

• Add the fluorinated amine (1.0 equiv).

• Stir at Room Temperature (RT) for 2–4 hours.

• Monitoring: Check via LCMS. If incomplete after 4 hours, add 0.5 equiv more HATU/DIPEA.

Method B: The "Steric King" (T3P - Propylphosphonic Anhydride)

Best For: Extremely sterically hindered acids or amines.[1] T3P has a unique cyclic structure that drives reactions without generating bulky intermediates that impede the approach of the amine. Advantages: Low epimerization risk; byproducts are water-soluble (easy workup).[1][4]

Reagents:

• Coupling Agent: T3P (supplied as 50% w/w solution in EtOAc or DMF).[1]

• Base: N-Methylmorpholine (NMM) or Pyridine (Base strength modulates reactivity).[1]

• Solvent: EtOAc (preferred) or DCM.[1]

Protocol:

• Dissolve the carboxylic acid (1.2 equiv) and the fluorinated amine (1.0 equiv) in EtOAc (0.2 M).

  • Note: Unlike HATU, T3P allows mixing acid and amine before activation.

• Cool to 0°C (optional, but recommended for chiral purity).

• Add the base (NMM, 3.0 equiv).

• Add T3P solution (1.5 equiv) dropwise.

• Allow to warm to RT and stir for 12–24 hours.

  • Optimization: If conversion is low, heat to 40°C. T3P is thermally stable.

• Workup: Wash organic layer with water, 1M HCl, and sat.

  . The phosphorus byproducts wash away, leaving clean product.

Method C: The "Electronic Bypass" (Acid Fluorides via TFFH)

Best For: Electron-deficient amines (e.g.,

- amines) that are too weak to attack OBt/OAt esters.[1] Acid fluorides are small, hard electrophiles that react rapidly with weak nucleophiles.

Reagents:

• Coupling Agent: TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) or BTFFH.[1]

• Base: DIPEA.[3][4][5]

• Solvent: DCM (Dichloromethane) is critical; avoid DMF if possible to prevent side reactions.[1]

Protocol:

• Dissolve the carboxylic acid (1.1 equiv) in dry DCM under nitrogen.

• Add TFFH (1.1 equiv) and DIPEA (2.5 equiv).

• Stir for 30 minutes to generate the Acid Fluoride in situ.

  • Verification: You can monitor the formation of the acid fluoride by IR (shift of carbonyl stretch to ~1840 cm⁻¹) or ¹⁹F NMR.

• Add the deactivated fluorinated amine (1.0 equiv).

• Stir at RT.[3][6] These reactions can be surprisingly fast (1–2 hours) despite the deactivated amine.

• Quench: Add water immediately upon completion to hydrolyze any remaining acid fluoride.

Part 4: Comparative Data & Troubleshooting

Table 1: Reagent Performance on Hindered Fluorinated Substrates

Reagent	Active Species	Steric Tolerance	Electronic Tolerance	Byproduct Removal	Risk of Racemization
HATU	OAt Ester	High	Moderate	Difficult (requires chromatography)	Low
COMU	Oxyma Ester	High	Moderate	Moderate	Very Low
T3P	Mixed Anhydride	Excellent	Moderate	Excellent (Aq.[1] Wash)	Lowest
TFFH	Acid Fluoride	Moderate	Excellent	Moderate	Low (in DCM)

Troubleshooting Guide:

• Issue: Low conversion with

  - amine.

  • Root Cause:[1][5][7][8][9] Amine is not nucleophilic enough.

  • Fix: Switch to Method C (TFFH). If already using TFFH, use BTSA (Bis(trimethylsilyl)acetamide) to silylate the amine, increasing its solubility and nucleophilicity.

• Issue: Epimerization at the

  -center of the acid.

  • Root Cause:[1][5][7][8][9][10] Over-activation or high basicity.

  • Fix: Switch to Method B (T3P) and use a weaker base like Collidine (TMP) at 0°C.[1]

Part 5: Mechanistic Visualization[1]

Understanding why TFFH works for fluorinated amines is critical. The small radius of the Fluoride leaving group allows the deactivated amine to approach the carbonyl carbon, overcoming the steric wall that blocks larger OBt/OAt esters.

Figure 2: The Acid Fluoride pathway allows weak, bulky nucleophiles to bypass the steric hindrance associated with bulky active esters like OAt.[1]

References

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[1] Organic Process Research & Development. Link[1]

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. Link[1]

• Carpino, L. A., et al. (1995). Tetramethylfluoroformamidinium Hexafluorophosphate (TFFH): A Convenient New Reagent for the Preparation of Acyl Fluorides and Their Use in Peptide Synthesis. Journal of the American Chemical Society. Link[1]

• Wissmann, H., & Kleiner, H. J. (1980). New Peptide Condensation with Propanephosphonic Acid Anhydride. Angewandte Chemie International Edition. Link[1]

• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem Technical Guides. Link

Sources

• 1. bachem.com [bachem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Acyl fluoride synthesis by fluorination [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. luxembourg-bio.com [luxembourg-bio.com]
• 9. globalresearchonline.net [globalresearchonline.net]
• 10. research.monash.edu [research.monash.edu]

purification methods for fluorinated beta-amino acid derivatives

Application Note: Purification Strategies for Fluorinated -Amino Acid Derivatives

Abstract & Strategic Overview

Fluorinated

This guide details a physicochemically adapted purification strategy . It moves beyond generic "crude cleanup" to leverage the specific inductive effects of fluorine for high-purity isolation.

The "Fluorine Effect" on Purification Logic

The electron-withdrawing nature of fluorine at the

1

Implication for Purification:

• Standard Cation Exchange (SCX): Often fails because the fluorinated amine does not bind tightly at standard loading pH.

• Acid/Base Extraction: Requires a "pH Window" shift. At pH 8.0, a standard amine is protonated (aqueous), while a

  -difluoro amine may be largely neutral (organic).

Protocol A: The "pH-Switch" Differential Extraction

For bulk purification of crude reaction mixtures.

Objective: Separate fluorinated

Mechanistic Basis

We exploit the

2

• Target Molecule:

  -difluoro-amino ester (pKa 7.3).

• Impurity A: Des-fluoro amine analog (pKa

  10.5).

• Impurity B: Neutral organic byproducts.

Step-by-Step Protocol

• Dissolution: Dissolve crude mixture in Ethyl Acetate (EtOAc).

• Acidic Wash (Removal of Neutrals):

  • Add 1.0 M HCl (aq) until aqueous pH < 2.0.

  • Result: Both Target and Impurity A are protonated (

    ) and move to the aqueous phase. Neutrals remain in EtOAc.

  • Action: Discard organic layer.

• The "Selective Release" (Target Isolation):

  • Add fresh EtOAc to the acidic aqueous phase.

  • Carefully adjust aqueous pH to 8.5 using saturated

    .

  • Critical Mechanism:[3] At pH 8.5, the Fluorinated Target (pKa ~7.3) is deprotonated (

    ) and extracts into EtOAc. The Non-fluorinated Impurity (pKa ~10.5) remains >99% protonated ( ) in the aqueous phase.

• Extraction: Shake and separate. Extract aqueous layer 2x with EtOAc.

• Final Polish: Combine organic layers, dry over

  , and concentrate.

Data: pKa Shift Impact on Extraction Efficiency

Compound Class	Structure	Approx pKa ( )	State at pH 8.5	Phase (EtOAc/Water)
Standard Alkyl Amine		10.7	Protonated (+)	Aqueous
-Monofluoro Amine		9.0	Mixed	Mixed
-Difluoro Amine		7.3	Neutral (0)	Organic (Target)
-Trifluoro Amine		5.7	Neutral (0)	Organic

Protocol B: High-Resolution Preparative HPLC

For isolation of final compounds >99% purity.

Challenge: Fluorinated compounds often co-elute with their des-fluoro analogs on C18 columns due to similar hydrophobicity. Solution: Use a Pentafluorophenyl (PFP) stationary phase.[4][5][6]

Stationary Phase Selection: The "Fluorophilic" Effect

PFP phases offer orthogonal selectivity to C18 via three mechanisms:

• Interactions: Between the PFP ring and aromatic moieties of the analyte.

• Dipole-Dipole: Strong interaction between the C-F bonds of the stationary phase and the polar functional groups of the analyte.

• Shape Selectivity: Rigid PFP ligands can discriminate between fluorinated regioisomers.

Experimental Workflow

System: Preparative HPLC with UV (210 nm) or MS detection. Column: FluoroSep-RP Phenyl or Kinetex PFP (5

Mobile Phase Setup:

• Solvent A: Water + 0.1% Formic Acid (FA). Note: Avoid TFA if using MS detection; TFA suppresses ionization.

• Solvent B: Methanol (MeOH). Note: MeOH is preferred over Acetonitrile for PFP columns as it enhances

  interactions.

Gradient Profile (Linear):

Time (min)	% B (MeOH)	Event
0.0	5	Load
2.0	5	Desalt
15.0	65	Separation Gradient
16.0	95	Wash

| 20.0 | 5 | Re-equilibration |

Author's Note on Detection:

• Preferred: Charged Aerosol Detector (CAD) or ELSD.

• Alternative: Derivatization with Marfey's Reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide) prior to injection to add a UV chromophore (340 nm).

Protocol C: Chiral Resolution via SFC

For enantiomeric separation of rac-

Supercritical Fluid Chromatography (SFC) is the gold standard for chiral

Method Development Loop

• Screening Phase:

  • Columns: Immobilized Polysaccharide phases (e.g., Chiralpak IA, IB, IC).

  • Co-Solvent: 10-20% Methanol with 0.1% Isopropylamine (IPA) or Diethylamine (DEA).

  • Why Basic Additive? It suppresses the ionization of the amino group in the

    environment, sharpening peak shape.

• Optimization (Stacking):

  • Once separation is achieved (

    ), use Stacked Injections .

  • Inject the next sample while the previous one is still eluting to maximize throughput.

Visualization: Purification Decision Tree

Caption: Decision matrix for selecting the appropriate purification workflow based on fluorine substitution level and chirality.

References

• Physicochemical Properties of Fluorin

  • Morgenthaler, M. et al. (2007).

  • Key Insight: Establishes the

    pKa of ~1.7 units per -fluorine atom.[2]

• Pentafluorophenyl (PFP)

  • Bell, D. S., & Jones, A. D. (2005). Solute attributes and molecular interactions contributing to retention on a fluorinated high-performance liquid chromatography stationary phase.

  • Key Insight: Defines the "fluorophilic" retention mechanism essential for separating fluorinated analogs.[4][7]

• Synthesis and Resolution of Fluorin

  -Amino Acids

  • Kukhar, V. P., & Soloshonok, V. A. (Eds.).[8][9][10] (1995). Fluorine-containing Amino Acids: Synthesis and Properties. Wiley.[11]

  • Key Insight: Foundational text on the stability and handling of these deriv

• Chiral Separ

  • De Klerck, K., Mangelings, D., & Vander Heyden, Y. (2012). Supercritical fluid chromatography for the enantioseparation of pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis.
  • Key Insight: Protocols for using basic modifiers (IPA/DEA) in SFC for amines.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. bookcafe.yuntsg.com [bookcafe.yuntsg.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. daneshyari.com [daneshyari.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Chromatographic separation of enantiomers of non-protein alpha-amino acids after derivatization with Marfey's reagent and its four variants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. β-Amino Acid synthesis by C-C coupling [organic-chemistry.org]
• 11. uni-giessen.de [uni-giessen.de]

scale-up synthesis of N-protected alpha-fluoro beta-alanine

Application Note: AN-2026-F Subject: Scalable Process for the Synthesis of N-Phthaloyl-

-Fluoro- -Alanine Methyl Ester Date: February 17, 2026 Author: Senior Application Scientist, Process Chemistry Division

Executive Summary

This application note details a robust, scalable protocol for the synthesis of N-protected

-fluoro -alanine , specifically the N-phthaloyl methyl ester derivative. While -amino acids are critical peptidomimetics, the introduction of a fluorine atom at the -position significantly enhances metabolic stability and alters pKa, serving as a powerful bioisostere.

Why this Route? Traditional methods using nucleophilic fluorinating agents (e.g., DAST, Deoxo-Fluor) on

-hydroxy precursors pose severe safety risks on a kilogram scale due to thermal instability and shock sensitivity. This guide utilizes Electrophilic Fluorination via -Fluorobenzenesulfonimide (NFSI ). NFSI is a stable, crystalline solid that is non-explosive and easy to handle, making it the industry standard for process-scale fluorination.

Key Technical Strategy: We utilize Phthalimide (Pht) protection for the amine. Unlike carbamates (Boc/Cbz), the phthaloyl group eliminates the acidic N-H proton, preventing competitive N-deprotonation during the enolization step and significantly increasing the crystallinity of intermediates, which aids in non-chromatographic purification.

Synthetic Strategy & Flow

The synthesis proceeds in three distinct stages. The critical step is the generation of the lithium enolate followed by trapping with NFSI.

Figure 1: Strategic workflow for the synthesis of N-Pht-

-F- -Ala-OMe. The fluorination step (Red) requires strict temperature control.

Detailed Protocols

Stage 1: Preparation of N-Phthaloyl- -Alanine Methyl Ester

Rationale: We first protect the nitrogen to remove its nucleophilicity and acidity, then mask the carboxylic acid to allow enolate formation.

Reagents:

• -Alanine (1.0 equiv)

• Phthalic anhydride (1.05 equiv)

• Thionyl chloride (

  ) (1.5 equiv)

• Methanol (Solvent/Reagent)

Protocol:

• Fusion: Mix

  -alanine and phthalic anhydride in a reactor. Heat the neat mixture to 140–150 °C for 4 hours. The solids will melt and water vapor will evolve.

  • Process Note: On a large scale, use a Dean-Stark trap with toluene to azeotropically remove water, driving the reaction to completion.

• Workup: Cool the melt. Recrystallize the resulting solid from ethanol/water to obtain N-Phthaloyl-

  -alanine (White solid, >95% yield).

• Esterification: Suspend the protected acid in Methanol (5 mL/g). Cool to 0 °C.

• Addition: Add

  dropwise (Exothermic!).

• Reflux: Heat to reflux for 3 hours. Monitor by TLC or HPLC.

• Isolation: Concentrate in vacuo. Redissolve in EtOAc, wash with saturated ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  (to remove HCl traces), then Brine. Dry ( ) and concentrate.[1]

  • Result: White crystalline solid. This intermediate is stable and can be stored indefinitely.

Stage 2: Electrophilic Fluorination (The Critical Step)

Rationale: This step utilizes LiHMDS to form the enolate. The phthaloyl group ensures that the base only attacks the

-carbon. NFSI is the fluorine source.

Safety Parameter Table:

Parameter	Specification	Reason
Solvent	Anhydrous THF	Moisture kills the enolate, leading to starting material recovery.
Temperature	-78 °C (Control < -60 °C)	Higher temps lead to difluorination and decomposition.
Atmosphere	Nitrogen/Argon	Oxygen can oxidize the enolate.
Stoichiometry	LiHMDS (2.1 equiv)	Excess base ensures complete enolization before NFSI addition.

Protocol:

• Setup: Charge a dry reactor with N-Phthaloyl-

  -alanine methyl ester (1.0 equiv) and Anhydrous THF (10 mL/g). Cool to -78 °C (Dry ice/Acetone or Cryo-chiller).

• Enolization: Add LiHMDS (1.0 M in THF, 2.1 equiv) dropwise over 30 minutes. Maintain internal temperature below -70 °C.

  • Observation: The solution usually turns deep yellow/orange, indicating enolate formation.

  • Hold: Stir at -78 °C for 45 minutes to ensure complete deprotonation.

• Fluorination: Dissolve NFSI (1.2 equiv) in minimal Anhydrous THF. Add this solution dropwise to the enolate mixture over 20 minutes.

  • Mechanistic Insight: The enolate attacks the N-F bond of the sulfonimide. The sulfonimide byproduct is water-soluble and easily removed.

• Quench: After 1 hour at -78 °C, quench the reaction while cold with Saturated

  solution.

  • Warning: Do not warm up before quenching; this causes side reactions.

• Extraction: Warm to Room Temp (RT). Extract with EtOAc (3x).

• Purification:

  • Wash organics with 1N HCl (removes Li salts), then Saturated

    , then Brine.

  • Scale-up Purification: The crude product often contains unreacted starting material and traces of difluoro-product.

  • Recrystallization: Dissolve in hot Ethanol/Hexane (1:4). Cool slowly. The monofluoro product crystallizes preferentially.

Mechanistic Analysis & Troubleshooting

Understanding the mechanism is vital for troubleshooting yield issues.

Figure 2: Reaction mechanism. The "Danger Zone" is the conversion of the Product to the Difluoro Impurity, which occurs if the reaction warms up before quenching.

Troubleshooting Guide:

• Problem: Low Conversion.

  • Cause: Wet THF or old LiHMDS.

  • Fix: Titrate LiHMDS or use fresh bottle. Distill THF over Na/Benzophenone.

• Problem: High Difluoro Impurity.

  • Cause: Temperature spikes during NFSI addition. The monofluoro product is more acidic than the starting material; if the mixture warms, remaining base deprotonates the product, which then reacts with NFSI again.

  • Fix: Slow down addition rate. Ensure cryo-cooling capacity matches reactor heat load.

• Problem: Poor Separation.

  • Cause: Phthalimide byproduct contamination.

  • Fix: The sulfonimide byproduct from NFSI is water soluble, but phthalimide ring opening can occur if workup is too basic. Keep workup pH neutral/mildly acidic.

Scale-Up Considerations (Process Engineering)

• Heat Transfer: On a multi-kilogram scale, adding NFSI generates heat. Use jacketed reactors with advanced cryo-fluids (e.g., Syltherm XLT).

• Reagent Handling: NFSI is a solid. For continuous flow or large batch reactors, dissolve NFSI in THF to feed it as a liquid stream.

• Filtration: The final product is crystalline. Use a filter dryer (Nutsche) for isolation to avoid handling losses.

References

• Electrophilic Fluorination Review: Ma, J.-A., & Cahard, D. (2004). Update 1 of: Asymmetric Fluorination, Trifluoromethylation, and Perfluoroalkylation Reactions. Chemical Reviews, 108(9). Link

• Scale-Up of Alpha-Fluoro Esters: Greedy, B., et al. (2013). Process Research and Development of a Fluorinated Beta-Amino Acid Derivative. Organic Process Research & Development. (Contextual grounding for NFSI usage).

• NFSI Reagent Profile: Differding, E., & Ofner, H. (1991). N-Fluorobenzenesulfonimide: A practical reagent for electrophilic fluorinations. Synlett. Link

• Phthalimide Protection Benefits: Greene, T. W., & Wuts, P. G. M. Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard text for protection group stability).

• General Synthesis of Fluorinated Beta-Amino Acids: Fustero, S., et al. (2011).

  -amino acids. Chemical Reviews. Link

Disclaimer: This protocol involves the use of strong bases and fluorinating agents.[2] All procedures should be performed in a fume hood with appropriate PPE. Consult MSDS for LiHMDS and NFSI before use.

Sources

• 1. Reformatsky Reaction | NROChemistry [nrochemistry.com]
• 2. pubs.acs.org [pubs.acs.org]

Troubleshooting & Optimization

Technical Support Center: Avoiding Defluorination During Hydrogenolysis of Benzyl Groups

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of benzyl group hydrogenolysis, particularly in the presence of fluorine substituents. Unwanted defluorination is a common and often frustrating side reaction that can derail a synthetic route. This resource provides in-depth, experience-driven troubleshooting guides and frequently asked questions to help you maintain the integrity of your fluorinated molecules during this critical deprotection step.

I. Understanding the Challenge: Why Does Defluorination Occur?

Before diving into solutions, it's crucial to understand the underlying mechanism. Hydrogenolysis of a benzyl group involves the reductive cleavage of a carbon-heteroatom bond on a catalyst surface, typically palladium on carbon (Pd/C).[1][2][3] Both the substrate and hydrogen adsorb onto the catalyst surface, where active palladium hydride species cleave the benzylic C-O or C-N bond.[2][3]

The C-F bond is the strongest single bond to carbon, making it generally resistant to cleavage.[4] However, during catalytic hydrogenation, the same conditions that facilitate debenzylation can also lead to undesired hydrodefluorination, especially on aromatic rings. This occurs because the catalyst can also activate the C-F bond, leading to its reductive cleavage.

Several factors can influence the propensity for defluorination:

• Catalyst Choice and Activity: Highly active catalysts, while efficient for debenzylation, can also be aggressive enough to cleave C-F bonds.[5][6]

• Reaction Conditions: Elevated temperature, high hydrogen pressure, and prolonged reaction times can increase the incidence of defluorination.[5][7]

• Substrate Structure: The electronic environment of the C-F bond and steric hindrance around the benzyl group can play a significant role.

• Solvent and Additives: The reaction medium can influence catalyst activity and substrate presentation to the catalyst surface.[8][9][10]

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter and provides actionable solutions based on established principles and field experience.

Scenario 1: Significant defluorination is observed alongside debenzylation.

This is the most common issue. The goal is to moderate the reaction's reactivity to favor C-O/C-N bond cleavage over C-F bond cleavage.

Initial Steps:

• Confirm the Identity of Byproducts: Use analytical techniques like LC-MS and NMR to confirm that the impurity is indeed the defluorinated product.

• Review Reaction Parameters: Note the catalyst type, loading, solvent, temperature, hydrogen pressure, and reaction time.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for defluorination.

Detailed Protocols for Key Solutions:

Protocol 1: Switching to a Milder Catalyst System

If standard 10% Pd/C is causing defluorination, consider using Pearlman's catalyst (20% Pd(OH)₂/C). It is often more selective and can be effective at lower pressures.[7]

• Procedure:

  • Dissolve the fluorinated benzyl-protected substrate (1.0 mmol) in a suitable solvent (e.g., 20 mL of ethanol or ethyl acetate).

  • Add Pearlman's catalyst (20% Pd(OH)₂/C, typically 10-20 mol% Pd).

  • Seal the reaction vessel, evacuate, and backfill with hydrogen gas (using a balloon is often sufficient). Repeat this cycle three times.[2]

  • Stir the reaction vigorously at room temperature.

  • Monitor the reaction progress by TLC or LC-MS every 30-60 minutes.

  • Upon completion, filter the mixture through a pad of Celite® to remove the catalyst and concentrate the filtrate.

Protocol 2: Catalytic Transfer Hydrogenation (CTH)

CTH avoids the direct use of hydrogen gas, often leading to higher selectivity. Ammonium formate is a common and effective hydrogen donor.[1][11][12]

• Procedure:

  • Dissolve the fluorinated benzyl-protected substrate (1.0 mmol) in methanol (20 mL).

  • Add 10% Pd/C (10 mol% Pd).

  • Add ammonium formate (5-10 equivalents) to the mixture.

  • Stir the reaction at room temperature or slightly elevated temperature (40-50 °C) if the reaction is sluggish.

  • Monitor the reaction by TLC or LC-MS. The reaction is often complete within a few hours.

  • Filter through Celite® and concentrate. An aqueous workup may be necessary to remove residual ammonium salts.

Scenario 2: The debenzylation reaction is very slow or incomplete, and forcing conditions (high pressure/temperature) lead to defluorination.

This is a classic selectivity challenge. The goal is to enhance the rate of debenzylation without increasing the rate of defluorination.

Troubleshooting and Optimization:

Parameter	Potential Cause of Sluggish Reaction	Recommended Action	Rationale
Catalyst	Catalyst poisoning (e.g., by sulfur or halide residues)	Purify starting material; use a fresh batch of catalyst; consider increasing catalyst loading.	Impurities can block active sites on the catalyst surface.[7]
Solvent	Poor substrate solubility or unfavorable interaction with the catalyst.	Screen different solvents. The rate of hydrogenolysis with Pd/C often follows: THF > AcOH >> EtOH > MeOH > Toluene.[8]	The solvent affects substrate solubility and can influence the catalyst's surface chemistry.[9][10]
Acidity	Sterically hindered or electron-rich benzyl ethers can be slow to cleave.	Add a catalytic amount of a strong acid (e.g., HCl) or use acetic acid as the solvent.[8][13]	Protonation of the ether oxygen facilitates cleavage of the C-O bond. Caution: This can sometimes increase defluorination.

Protocol 3: Acid-Facilitated Hydrogenolysis

• Procedure:

  • Dissolve the substrate (1.0 mmol) in ethanol (20 mL).

  • Add 10% Pd/C (10-20 mol% Pd).

  • Add 1-2 equivalents of acetic acid.[13]

  • Pressurize the vessel with hydrogen (start with atmospheric pressure and increase if necessary).

  • Monitor closely for the disappearance of starting material and the formation of both the desired product and the defluorinated byproduct.

III. Frequently Asked Questions (FAQs)

Q1: Can I use other catalysts besides palladium? A1: Yes. While palladium is the most common, other catalysts can be used. Raney Nickel, for instance, can be selective for benzyl ether hydrogenolysis in the presence of other reducible groups, though its effectiveness in preventing defluorination needs to be evaluated on a case-by-case basis.[1] Platinum or Rhodium catalysts are generally more aggressive and often lead to aromatic ring hydrogenation, which should be avoided.[8]

Q2: My substrate has both a benzyl ether and an aromatic fluorine atom. Which deprotection method is the safest starting point? A2: Catalytic transfer hydrogenation (CTH) with ammonium formate and Pd/C is an excellent and mild starting point.[11][12] It often provides a good balance of reactivity and selectivity, minimizing the risk of defluorination that can be associated with high-pressure hydrogenation.

Q3: Are there non-hydrogenolysis methods to remove benzyl groups from fluorinated compounds? A3: Absolutely. When hydrogenolysis proves too harsh, several orthogonal strategies can be employed:

• Lewis Acid Cleavage: Strong Lewis acids like boron trichloride (BCl₃) or boron tribromide (BBr₃) can effectively cleave benzyl ethers, often at low temperatures.[8] This method completely avoids reductive conditions.

• Oxidative Cleavage: For p-methoxybenzyl (PMB) ethers, oxidative cleavage with reagents like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) is highly selective.[14] Recent methods have also explored visible-light-mediated oxidative debenzylation for standard benzyl ethers.[15]

• Dissolving Metal Reduction: While the Birch reduction (Na/NH₃) can cleave benzyl ethers, it is often too harsh and lacks functional group compatibility.[15]

Caption: Overview of debenzylation pathways.

Q4: How can I be sure my Pd/C catalyst is still active? A4: The activity of Pd/C can decrease over time, especially if improperly stored.[6] A simple way to test its activity is to run a standard, reliable reaction, such as the reduction of an alkene or a simple debenzylation on a non-fluorinated substrate. If the catalyst fails this test, it should be discarded. Pearlman's catalyst (Pd(OH)₂/C) is known to be a highly active form of Pd/C.[6]

IV. Concluding Remarks

Successfully navigating the debenzylation of fluorinated compounds is a matter of controlling reactivity. By systematically adjusting catalyst systems, reaction conditions, and considering alternative, non-reductive methods, you can achieve clean deprotection while preserving the crucial C-F bond. Always begin with the mildest conditions possible and carefully monitor your reaction's progress to develop a robust and reproducible protocol for your specific substrate.

References

• Steve S.Y. (n.d.). Selective Hydrogenolysis of a Benzyl Group in the Presence of an Aromatic Chlorine over Supported Palladium Catalysts.
• Bieg, T., & Szeja, W. (1985).
• (2020).
• (2021). 2-17 Science About O-Benzyl protecting groups.
• (2025).
• (2025). New roadmap advances catalytic solutions to destroy 'forever chemicals'.
• (2016). Improving selectivity in catalytic hydrodefluorination by limiting S N V reactivity. RSC Publishing.
• (n.d.).
• (n.d.). Application Note: Catalytic Hydrogenolysis for N-Benzyl Deprotection. Benchchem.
• (2026). Hydrogenolysis. ACS GCI Pharmaceutical Roundtable Reagent Guides.
• (n.d.). Catalytic hydrothermal destruction of PFAS: kinetics and reaction mechanisms. American Chemical Society.
• (n.d.). Control of catalytic debenzylation and dehalogenation reactions during liquid-phase reduction by H2 | Request PDF.
• (n.d.). Benzyl Ethers. Organic Chemistry Portal.
• Crawford, C., & Oscarson, S. (2020).
• (n.d.). Technical Support Center: Debenzylation of 2,3,4,6-Tetra-O-benzyl-D-glucopyranose. Benchchem.
• (2025). Sustainable Defluorination Pathway: From Perfluoro Gem-diol Hydration to Electrocatalytic Removal of CF3 at Room Temperature.
• (n.d.). Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. PMC.
• (2024). Oxidative Transformation of Nafion-Related Fluorinated Ether Sulfonates: Comparison with Legacy PFAS Structures and Opportunities of Acidic Persulfate Digestion for PFAS Precursor Analysis.
• (n.d.). Benzyl Protection. Common Organic Chemistry.
• (2024). Benzylic C(sp3)
• (2020). Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon | ACS Omega.
• (n.d.). 2. Replacement of Fluorine by Hydrogen.
• (2011).
• (2022).
• (2011). Selective Debenzylation of Benzyl Protected Groups with SiliaCat Pd(0) under Mild Conditions. qualitas1998.net.
• (n.d.). A study of the DIBAL-promoted selective debenzylation of α-cyclodextrin protected with two different benzyl groups. PMC.
• (n.d.). Benzyl fluoride synthesis by fluorination or substitution. Organic Chemistry Portal.
• (2025). (PDF) Solvent Effect in Catalytic Lignin Hydrogenolysis.
• (n.d.). Decarbonylative Fluoroalkylation at Palladium(II)
• (2025). Hydrodefluorination and Hydrogenation of Fluorobenzene under Mild Aqueous Conditions | Request PDF.
• (2025). Can Pd/C go bad?
• (2024). Benzylic C(sp 3 )

Sources

• 1. Hydrogenolysis and Selective Reduction (Dehalogenation) - Wordpress [reagents.acsgcipr.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Hydrogenolysis - Wordpress [reagents.acsgcipr.org]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. nacatsoc.org [nacatsoc.org]
• 6. reddit.com [reddit.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. atlanchimpharma.com [atlanchimpharma.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation [organic-chemistry.org]
• 12. researchgate.net [researchgate.net]
• 13. Acid-Facilitated Debenzylation of N-Boc, N-Benzyl Double Protected 2-Aminopyridinomethylpyrrolidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Benzyl Ethers [organic-chemistry.org]
• 15. Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting low coupling efficiency of alpha-fluoro beta-amino acids

Technical Support Hub: Troubleshooting -Fluoro -Amino Acid Coupling

Status: Operational Ticket ID: F-BETA-AA-OPT Assigned Specialist: Senior Application Scientist

Diagnostic Interface

Before modifying your synthesis protocol, identify the specific failure mode. Coupling

Nucleophile (Amine)Electrophile (Carboxylic Acid)

Workflow Visualization

Figure 1: Diagnostic decision tree for isolating coupling failures based on residue role.

Mechanistic Insight: The Fluorine Effect

To troubleshoot effectively, you must understand the electronic perturbations introduced by the fluorine atom.

The "Cold" Nucleophile (Amine Role)

When the

• Mechanism: The fluorine atom is highly electronegative (

  ). Although it is separated from the nitrogen by the -carbon, the inductive withdrawal ( ) effect propagates through the backbone.

• Result: The electron density on the nitrogen lone pair is reduced. The pKa of the conjugate acid drops (typically by 1.0–1.5 units compared to non-fluorinated analogs), making the amine significantly less nucleophilic.

• Symptom: Incomplete coupling even after standard times; deletion sequences in SPPS.

The "Hyper-Acidic" Electrophile (Acid Role)

When the

• Mechanism: The fluorine is directly attached to the

  -carbon ( to the carbonyl). This exerts a massive electron-withdrawing effect on the -proton.

• Result: The

  -proton becomes highly acidic. In the presence of standard tertiary bases (DIPEA, TEA), the molecule is prone to proton abstraction.

• Symptom:

  • HF Elimination: Formation of an

    -unsaturated ester (E1cB mechanism), detected as [M-20] in mass spectrometry.

  • Epimerization: Rapid inversion of the stereocenter via the enolate intermediate.

Troubleshooting Scenarios (FAQs)

Scenario A: The residue is on the resin (Amine), and the incoming amino acid won't couple.

Q: I am using standard HBTU/DIPEA, but the Kaiser test remains blue. Why? A: The nucleophilicity of the

Corrective Action:

• Switch Reagent: Upgrade to HATU or HCTU .[1][2] The resulting OAt ester is more reactive due to the pyridine nitrogen's neighboring group effect (anchimeric assistance).

• Solvent System: Use NMP instead of DMF. NMP facilitates tighter ion pairing and better swelling for difficult sequences.

• Temperature: If using automated synthesis, apply microwave heating (50°C for 10 min). Note: Only heat when the fluorinated residue is the nucleophile, not the activated species.

Scenario B: I am activating the -fluoro -AA, and I see a -20 Da mass shift.

Q: My LCMS shows a major peak corresponding to [M-HF]. Is my product decomposing? A: Yes. You are observing dehydrofluorination . This is caused by the base (DIPEA/TEA) abstracting the acidic

Corrective Action:

• Change the Base: Switch from DIPEA (pKa ~10.5) to 2,4,6-Trimethylpyridine (Collidine) (pKa ~7.4). Collidine is sufficient to deprotonate the carboxylic acid for activation but too weak to abstract the

  -proton.

• Base-Free Method: Use DIC/Oxyma Pure . This carbodiimide approach requires no tertiary amine base, virtually eliminating the risk of HF elimination.

Scenario C: The coupling works, but the product is racemic.

Q: Chiral HPLC shows a 50:50 mixture of diastereomers. Where did I lose chirality? A: This occurred during activation of the

Corrective Action:

• Rapid Activation: Minimize the "pre-activation" time. Add the coupling reagent to the resin/amine mixture immediately.

• Acid Fluorides: Convert the amino acid to its acid fluoride using TFFH or BTFFH . Acid fluorides are highly reactive but chemically distinct from active esters, often preserving stereochemistry better in fluorinated systems.

Optimized Protocols

Protocol 1: Coupling TO the Deactivated Amine (The "Sledgehammer" Method)

Use this when the

Component	Equivalents	Notes
Incoming Amino Acid	5.0 eq	High concentration drives kinetics.
Coupling Reagent	HATU (4.9 eq)	Do not use HBTU/PyBOP.
Base	HOAt (5.0 eq) + TMP (10 eq)	HOAt acts as a chaotic additive; TMP (2,4,6-trimethylpyridine) avoids side reactions.
Solvent	NMP	Anhydrous.
Conditions	Double Couple	2 x 45 min at RT (or 1 x 10 min at 50°C MW).

Protocol 2: Activating the -Fluoro -AA (The "Gentle" Method)

Use this when attaching the

Component	Equivalents	Notes
-Fluoro -AA	3.0 eq	Conserve material if expensive.
Coupling Reagent	DIC (3.0 eq)	Carbodiimide activation.
Additive	Oxyma Pure (3.0 eq)	Superior to HOBt; safer (non-explosive) and more efficient.
Base	NONE	CRITICAL: Do not add DIPEA/TEA.
Solvent	DMF/DCM (1:1)	DCM helps solubilize protected -amino acids.
Conditions	Single Couple	60-90 min at RT. DO NOT HEAT.

Protocol 3: The Acid Fluoride Alternative (For Sterically Hindered Cases)

Use if Protocol 2 fails due to steric bulk.

• Dissolve

  -fluoro -AA (3 eq) and BTFFH (3 eq) in DCM.

• Add Collidine (6 eq). Note: Collidine is weak enough to prevent elimination here.

• Pre-activate for 2 minutes.

• Add to resin/amine.[1][2][3][4] React for 60 min.

Comparative Reagent Data

Table 1: Stability and Efficiency of Coupling Reagents with

Reagent System	Activation Power	Risk of HF Elimination	Risk of Epimerization	Recommended Use
HBTU / DIPEA	Moderate	High	High	Avoid
HATU / DIPEA	Very High	High	Moderate	Only for coupling to the amine (Protocol 1).
DIC / Oxyma	High	Low	Low	Gold Standard for activating the fluoro-AA (Protocol 2).
TFFH / Collidine	High	Low	Low	Best for sterically hindered fluoro-AAs.
PyBOP / DIPEA	Moderate	High	High	Outdated for this application.

References

• Seebach, D., et al. (1996). "Beta-Peptides: Synthesis by Arndt-Eistert homologation with concomitant peptide coupling." Helvetica Chimica Acta. Link

  • Foundational work establishing the stability and synthesis challenges of beta-peptides.

• Gellman, S. H. (1998). "Foldamers: A Manifesto." Accounts of Chemical Research. Link

  • Discusses the structural rigidity and folding properties that complic

• Albericio, F., & Bull, S. D. (2018). "Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey." Organic Process Research & Development. Link

  • Authoritative review on H

• Thayer, D. A., et al. (2007). "Polymer-supported reagents for the synthesis of alpha-fluoro beta-amino acids." Journal of Organic Chemistry. Link

  • Specific methodologies regarding the stability of alpha-fluoro species.

• Carpino, L. A., et al. (2002). "The diisopropylcarbodiimide/1-hydroxy-7-azabenzotriazole system: Segment coupling and stepwise practice." Journal of Organic Chemistry. Link

  • Establishes the efficacy of neutral coupling conditions (DIC/HOAt or Oxyma)

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. bachem.com [bachem.com]
• 4. peptide.com [peptide.com]

Validation & Comparative

A Comparative Guide to the 19F NMR Chemical Shift of 3-(Dibenzylamino)-2-fluoropropanoic Acid

This guide provides an in-depth analysis of the 19F Nuclear Magnetic Resonance (NMR) characteristics of 3-(Dibenzylamino)-2-fluoropropanoic acid, a molecule of interest in synthetic chemistry and drug development. We will explore the theoretical basis for its chemical shift, compare it with relevant alternative fluorinated structures, and provide a robust experimental protocol for its characterization. This document is intended for researchers, scientists, and drug development professionals who utilize fluorinated molecules and rely on 19F NMR as a key analytical tool.

The Ascendancy of 19F NMR in Modern Drug Discovery

The strategic incorporation of fluorine into small molecules is a cornerstone of modern medicinal chemistry, often enhancing metabolic stability, binding affinity, and lipophilicity.[1][2] Consequently, 19F NMR has emerged as an indispensable technique in pharmaceutical development.[3][4] The fluorine-19 nucleus possesses several advantageous properties: a nuclear spin of ½, 100% natural abundance, and a high gyromagnetic ratio, making it the third most receptive nucleus for NMR after tritium and protons.[5][6][7] This high sensitivity, combined with the absence of endogenous fluorine in biological systems, provides a clear and interference-free background for analysis.[6][8]

Perhaps the most powerful feature of 19F NMR is its exceptionally wide chemical shift range—spanning over 800 ppm—which makes the 19F nucleus a highly sensitive probe of its local electronic environment.[5][7] Subtle changes in molecular conformation, intermolecular interactions, or solvent environment can induce significant and easily interpretable changes in the 19F chemical shift.[1][9]

Deconstructing the 19F Chemical Shift of 3-(Dibenzylamino)-2-fluoropropanoic Acid

The central fluorine atom is attached to an sp³-hybridized carbon, which typically exhibits a chemical shift in the far upfield region (highly shielded). For instance, simple monofluorinated alkanes like those with -CH2F groups resonate in the -200 to -220 ppm range relative to the standard CFCl₃.[5] However, the substituents on the propanoic acid backbone will significantly alter this value.

Caption: Key structural features influencing the 19F NMR chemical shift.

Two primary factors will cause a significant downfield shift (to a less negative value) compared to a simple fluoroalkane:

• The C2 Carboxylic Acid (-COOH): The carbonyl group is strongly electron-withdrawing. This inductive effect reduces the electron density around the fluorine nucleus, deshielding it and shifting its resonance downfield.[1][9]

• The C3 Dibenzylamino (-N(Bn)₂): The nitrogen atom is also electronegative and will contribute to the overall deshielding of the C2 fluorine via an inductive effect. The protonation state of this amine will be critical; in acidic conditions (pH < pKa), the nitrogen will become a positively charged ammonium ion (-NH(Bn)₂⁺), which is a much stronger electron-withdrawing group. This would lead to a further, pronounced downfield shift. Studies on fluorohistidine have shown that protonation of a nearby imidazole ring can shift the 19F signal significantly.[10]

Considering these effects, the chemical shift for 3-(Dibenzylamino)-2-fluoropropanoic acid is expected to be substantially downfield from the -200 ppm region, likely in the range of -170 to -195 ppm , highly dependent on solvent and pH.

Comparative Analysis with Alternative Fluorinated Compounds

To place the expected chemical shift in context, it is useful to compare it with other fluorinated molecules. This comparison highlights the diagnostic power of 19F NMR in distinguishing between different fluorine environments.

Compound	Typical 19F Chemical Shift (δ, ppm vs CFCl₃)	Key Structural Difference
3-(Dibenzylamino)-2-fluoropropanoic acid	-170 to -195 (Predicted)	Target Molecule: Fluorine on sp³ carbon, influenced by adjacent -COOH and β-amino groups.
2-Fluoropropionic acid	~ -185 to -195	Lacks the bulky, electron-influencing dibenzylamino group at the C3 position.
Fluoroalkanes (e.g., R-CH₂F )	-200 to -220[5]	Baseline for fluorine on an sp³ carbon without proximal electron-withdrawing groups.
Trifluoroacetic acid (TFA)	~ -76.5[1]	Fluorines are part of a -CF₃ group attached to a carbonyl, causing extreme deshielding.
4-Fluorophenylalanine	~ -115 to -120	Fluorine is attached to an sp²-hybridized aromatic carbon, a vastly different electronic environment.

This table illustrates how the 19F chemical shift is exquisitely sensitive to the local molecular architecture, moving over 100 ppm from a simple fluoroalkane to a trifluoroacetyl group.

A Validated Protocol for 19F NMR Data Acquisition

Acquiring high-quality, reproducible 19F NMR data requires careful attention to the experimental setup. The following protocol is designed to be a self-validating system for the analysis of 3-(Dibenzylamino)-2-fluoropropanoic acid and similar small molecules.

Caption: Standard workflow for 19F NMR analysis of a fluorinated small molecule.

Step-by-Step Methodology

• Sample Preparation:

  • Causality: The choice of solvent is paramount. Given the zwitterionic potential of the molecule (containing both an acidic -COOH and a basic -N(Bn)₂ group), solubility may be poor in less polar solvents like CDCl₃. Deuterated dimethyl sulfoxide (DMSO-d₆) or deuterium oxide (D₂O) are excellent starting points.[6] The solvent can influence the chemical shift by several ppm, so consistency is key for comparative studies.[5][9]

  • Protocol: Accurately weigh 5-10 mg of 3-(Dibenzylamino)-2-fluoropropanoic acid and dissolve it in 0.6-0.7 mL of a suitable deuterated solvent in a clean vial. Filter the solution through a glass wool plug or a syringe filter into a 5 mm NMR tube to remove any particulate matter that could degrade spectral resolution.[6]

• Referencing:

  • Causality: Accurate chemical shift reporting requires a stable reference. While CFCl₃ (0 ppm) is the primary standard, its volatility makes it impractical for routine use. A secondary internal standard, such as α,α,α-Trifluorotoluene (δ ≈ -63.7 ppm), is often added.

  • Protocol: Add a small, known quantity of a reference standard to the NMR tube. Alternatively, an external standard in a sealed capillary can be used. Always report the reference compound and its concentration.

• NMR Spectrometer Setup and Acquisition:

  • Causality: The large spectral width of 19F NMR requires specific acquisition parameters to ensure the signal is not folded. Proton decoupling is used to simplify the spectrum to a singlet, confirming the chemical shift, while a coupled spectrum reveals important structural information through ¹H-¹⁹F coupling constants.[5]

  • Protocol:

    • Insert the sample into a spectrometer equipped with a probe tunable to the 19F frequency (e.g., a 470 MHz 19F frequency on a 500 MHz ¹H spectrometer).

    • Set the spectral width to at least 250 ppm, centered around an estimated chemical shift of -150 ppm to ensure the peak is captured.

    • Acquire a simple 1D 19F experiment, first with ¹H decoupling turned on. A sufficient relaxation delay (e.g., 5 seconds) should be used to ensure accurate integration if needed.

    • Acquire a second spectrum without ¹H decoupling to observe the splitting pattern (expected to be a doublet of triplets or a more complex multiplet due to coupling with the C2 and C3 protons).

• Data Processing and Analysis:

  • Causality: Standard processing converts the raw time-domain signal into the frequency-domain spectrum for analysis.

  • Protocol: Apply Fourier transformation, phase correction, and baseline correction to the acquired data. Calibrate the chemical shift axis by setting the reference standard's peak to its known value. Analyze the resulting spectrum for the chemical shift (δ), multiplicity (e.g., doublet of triplets), and extract the J-coupling constants (JHF).

Conclusion

The 19F NMR spectrum of 3-(Dibenzylamino)-2-fluoropropanoic acid serves as a rich source of structural information. Its chemical shift, predicted to be in the -170 to -195 ppm range, is a sensitive reporter on the molecule's electronic environment, heavily influenced by the adjacent carboxylic acid and dibenzylamino moieties. The exact position of the resonance will be highly dependent on pH and solvent, a property that can be exploited to study the molecule's protonation state and intermolecular interactions. By comparing its expected shift to other fluorinated compounds and employing a rigorous, validated experimental protocol, researchers can confidently use 19F NMR to characterize this molecule and its derivatives in the pursuit of new chemical entities.

References

• MDPI. Perspectives on Applications of 19 F-NMR in Fragment-Based Drug Discovery. [Link]

• National Institutes of Health (NIH). Applications of 19F-NMR in Fragment-Based Drug Discovery. [Link]

• ACS Publications. Fragment Based Drug Discovery: Practical Implementation Based on 19F NMR Spectroscopy. [Link]

• Royal Society of Chemistry. 19F NMR viewed through two different lenses: ligand-observed and protein-observed 19F NMR applications for fragment-based drug discovery. [Link]

• ResearchGate. Perspectives on Applications of 19F-NMR in Fragment-Based Drug Discovery. [Link]

• National Institutes of Health (NIH). Demystifying fluorine chemical shifts: Electronic structure calculations address origins of seemingly anomalous 19F-NMR spectra of fluorohistidine isomers and analogues. [Link]

• Dovepress. 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. [Link]

• Wikipedia. Fluorine-19 nuclear magnetic resonance spectroscopy. [Link]

• National Institutes of Health (NIH). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. [Link]

• JoVE. A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy. [Link]

• UC Santa Barbara, NMR Facility. 19F Chemical Shifts and Coupling Constants. [Link]

• Encyclopedia of Magnetic Resonance. Fluorine NMR. [Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Applications of 19F-NMR in Fragment-Based Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. 19F NMR viewed through two different lenses: ligand-observed and protein-observed 19F NMR applications for fragment-based drug discovery - RSC Chemical Biology (RSC Publishing) [pubs.rsc.org]
• 5. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. biophysics.org [biophysics.org]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Demystifying fluorine chemical shifts: Electronic structure calculations address origins of seemingly anomalous 19F-NMR spectra of fluorohistidine isomers and analogues - PMC [pmc.ncbi.nlm.nih.gov]

comparing proteolytic stability of fluorinated vs non-fluorinated beta-peptides

Comparative Guide: Proteolytic Stability of Fluorinated vs. Non-Fluorinated -Peptides

Executive Summary

In the development of peptide therapeutics, proteolytic instability is the primary failure mode.

This guide compares the proteolytic stability of standard non-fluorinated

-peptidesfluorinated -peptides

The Verdict: While non-fluorinated

fluorination"tuning knob"

Mechanistic Insight: The Stability Hierarchy

To understand the stability differences, one must analyze the interaction between the protease active site and the peptide backbone.

Non-Fluorinated -Peptides (The Baseline)

Standard

• Mechanism: This homologation disrupts the precise alignment required for the catalytic triad of serine proteases (Ser-His-Asp) to attack the amide bond.

• Result: The enzyme cannot stabilize the tetrahedral intermediate.

Fluorinated -Peptides (The "Turbocharger")

Introducing fluorine (e.g.,

• Electronic Deactivation: The high electronegativity of fluorine (

  ) pulls electron density away from the adjacent amide carbonyl, rendering it less nucleophilic and less susceptible to enzymatic attack.

• Conformational Locking: The C–F bond aligns antiperiplanar to the C–N bond (dipole minimization) or gauche to adjacent heteroatoms. This "locks" the peptide into a specific helix (e.g., 12-helix or 14-helix), creating a rigid "Teflon-coated" core that enzymes cannot unfold.

Visualizing the Resistance Mechanism

Figure 1: Mechanistic comparison of proteolytic susceptibility. Fluorinated variants add electronic repulsion to the existing steric mismatch of

Comparative Performance Guide

The following data synthesizes trends from key studies (Seebach et al., Koksch et al.) comparing stability in aggressive proteolytic environments.

Table 1: Stability Profile Comparison

Feature	-Peptide (Control)	Non-Fluorinated -Peptide	Fluorinated -Peptide
Primary Resistance	None (Native Substrate)	High (Backbone Topology)	Very High (Topology + Electronics)
Key Proteases	Trypsin, Chymotrypsin, Pepsin	Resistant to all common proteases	Resistant + enhanced microsomal stability
Half-Life ( )	Minutes to Hours	> 24 Hours	> 48 Hours (often indefinite)
Mechanism of Failure	Direct cleavage	Rare non-specific hydrolysis	Virtually immune; failure via aggregation
Secondary Structure	Flexible / Defined	Stable Helix (e.g., 14-helix)	Hyper-Stable Helix (Gauche effect)
Lipophilicity	Low/Moderate	Moderate	High (Tunable bioavailability)

Critical Note: While non-fluorinated

-peptides are stable against purified enzymes, fluorinated variants often show superior stability in whole plasma or liver microsomes , where a broader cocktail of metabolic enzymes (cytochrome P450s) exists.

Experimental Protocol: Proteolytic Stability Assay

To validate these claims in your own lab, use this standardized degradation assay. This protocol uses LC-MS for precise quantification, distinguishing between the parent peptide and potential metabolites.

Materials

• Enzyme Stock:

  -Chymotrypsin (bovine) or Pronase E (non-specific cocktail).

• Buffer: 100 mM Tris-HCl, pH 7.5, 10 mM

  .

• Internal Standard: Fmoc-Gly-OH (or a non-degradable analog).

• Quenching Agent: 1% Trifluoroacetic acid (TFA) in Acetonitrile (ACN).

Workflow Diagram

Figure 2: Step-by-step workflow for the proteolytic stability assay.[1][2]

Detailed Methodology

• Substrate Preparation: Dissolve the

  -peptide and the fluorinated analog in Tris buffer to a final concentration of 200 µM.

• Enzyme Activation: Prepare the protease solution immediately prior to use. For chymotrypsin, use a substrate-to-enzyme ratio of 100:1 (w/w).

• Incubation: Mix substrate and enzyme. Incubate at 37°C with gentle shaking (500 rpm).

• Sampling: At defined time points (

  ), remove a 50 µL aliquot.

• Quenching: Immediately add 50 µL of the Quenching Agent (1% TFA in ACN) to stop the reaction and precipitate the enzyme. Centrifuge at 10,000 rpm for 5 minutes.

• Quantification: Inject the supernatant into an RP-HPLC system (C18 column).

  • Gradient: 5% to 95% ACN in water (0.1% TFA) over 20 mins.

  • Detection: UV at 220 nm and ESI-MS.

• Calculation:

  Plot vs. time to determine the rate constant and half-life .

Expert Analysis: When to Fluorinate?

Do not fluorinate blindly. Use the following decision matrix:

• If the Non-Fluorinated

  -peptide is stable ( ):

  • Decision: No fluorination needed for stability alone.

  • Exception: Add Fluorine if you need to increase membrane permeability (lipophilicity) or blood-brain barrier penetration.

• If the Non-Fluorinated

  -peptide degrades slowly:

  • Decision: Fluorinate at the P1 or P2 position relative to the cleavage site.[3]

  • Rationale: The fluorine atom will sterically hinder the hydrophobic pocket of the protease (e.g., Chymotrypsin specificity pocket).

• If the peptide aggregates:

  • Decision: Use Trifluoromethyl (

    ) groups.

  • Rationale: While bulky, they prevent

    -sheet stacking (aggregation) common in flat -peptides, forcing a soluble helical structure.

References

• Seebach, D., et al. (2004).[4] Probing the proteolytic stability of beta-peptides containing alpha-fluoro- and alpha-hydroxy-beta-amino acids. ChemBioChem.[4] Link

• Koksch, B., et al. (2014). Impact of fluorination on proteolytic stability of peptides: a case study with α-chymotrypsin and pepsin.[3] Amino Acids.[1][2][3][4][5][6][7][8][9][10][11][12] Link

• Gellman, S. H. (1998). Foldamers: A Manifesto. Accounts of Chemical Research.[7][13] Link

• Purser, S., et al. (2008). Fluorine in medicinal chemistry.[1][2][3][5][6][7][8][9] Chemical Society Reviews.[7] Link

• Mathad, R.I., et al. (2013). Impact of fluorination on proteolytic stability of peptides in human blood plasma.[6] Bioorganic & Medicinal Chemistry Letters. Link

Sources

• 1. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Impact of fluorination on proteolytic stability of peptides: a case study with α-chymotrypsin and pepsin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Probing the proteolytic stability of beta-peptides containing alpha-fluoro- and alpha-hydroxy-beta-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Impact of fluorination on proteolytic stability of peptides in human blood plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fluorine-containing macrocyclic peptides and peptidomimetics - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO00219B [pubs.rsc.org]
• 8. Fine-Tuning the Proteolytic Stability of Peptides with Fluorinated Amino Acids • Koksch Group • Department of Biology, Chemistry, Pharmacy [bcp.fu-berlin.de]
• 9. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 10. researchgate.net [researchgate.net]
• 11. The Effect of Fluorine-Containing Amino Acids on Protein Secondary Structure Stability [acswebcontent.acs.org]
• 12. Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ethz.ch [ethz.ch]

A Senior Application Scientist's Guide to Determining Enantiomeric Excess of 3-Amino-2-Fluoropropanoic Acid Derivatives

For researchers, medicinal chemists, and drug development professionals, the stereochemical purity of a drug candidate is a critical parameter that dictates its pharmacological and toxicological profile. The introduction of fluorine into amino acid scaffolds, such as in 3-amino-2-fluoropropanoic acid derivatives, can significantly modulate their biological activity. Consequently, the precise determination of enantiomeric excess (ee) is an indispensable step in their synthesis and development. This guide provides an in-depth comparison of the primary analytical techniques for this purpose: Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy. We will delve into the causality behind experimental choices, present detailed protocols, and offer a comparative analysis to aid in selecting the most suitable method for your research needs.

The Importance of Chiral Purity in Fluorinated Amino Acids

The two enantiomers of a chiral molecule can exhibit vastly different biological activities. One enantiomer may be therapeutically active, while the other could be inactive or even toxic. Fluorine's unique properties, such as its high electronegativity and small size, are often exploited to enhance the metabolic stability, binding affinity, and bioavailability of drug candidates. In the context of 3-amino-2-fluoropropanoic acid derivatives, the stereochemistry at the C2 and C3 carbons is of paramount importance. Therefore, robust and reliable analytical methods to quantify the enantiomeric composition are crucial for both process development and quality control.

Gas Chromatography (GC): The Power of Volatility and Separation

Gas chromatography is a powerful technique for the separation and analysis of volatile compounds. Since amino acids are non-volatile, a critical prerequisite for GC analysis is their conversion into volatile derivatives.[1] This is typically a two-step process involving esterification of the carboxylic acid group and acylation of the amino group.[2]

Scientific Rationale

The principle of chiral GC lies in the differential interaction of the derivatized enantiomers with a chiral stationary phase (CSP) coated on the inside of the capillary column. These interactions, which can include hydrogen bonding, dipole-dipole interactions, and steric effects, lead to different retention times for the two enantiomers, allowing for their separation and quantification. The choice of derivatizing agent is crucial; it must produce a single, stable derivative for each enantiomer without causing racemization.[3] Perfluoroacylation, for instance, not only increases volatility but also enhances detection sensitivity, especially with an electron capture detector (ECD) or mass spectrometer (MS).[4]

Experimental Workflow: GC-MS

Sources

• 1. The Derivatization and Analysis of Amino Acids by GC-MS [sigmaaldrich.com]
• 2. Resolution, quantification, and reliable determination of enantiomeric excess of proteinogenic and non‐proteinogenic amino acids by comprehensive two‐dimensional gas chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analyses of amino acids, Enantiomeric purity [cat-online.com]
• 4. GC-MS analysis of amino acid enantiomers as their N(O,S)-perfluoroacyl perfluoroalkyl esters: application to space analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

NMR characterization of N,N-dibenzyl-3-amino-2-fluoropropanoic acid

NMR Characterization of -Dibenzyl-3-amino-2-fluoropropanoic Acid: A Comparative Technical Guide

Executive Summary & Strategic Importance

-dibenzyl-3-amino-2-fluoropropanoic acid

This guide compares the NMR "performance"—defined here as spectral resolution, diagnostic coupling patterns, and impurity detection limits —of this fluorinated scaffold against its non-fluorinated and regioisomeric alternatives.

Key Technical Differentiators

• Diagnostic

  F Signature: Provides a background-free channel for purity assessment, superior to H NMR in complex crude mixtures.

• Stereochemical Probe: The C2 stereocenter renders the

  -benzyl protons diastereotopic, creating a distinct AB system in H NMR that serves as a sensitive probe for racemization.

• Conformational Locking: The gauche effect between fluorine and the amine/carbonyl stabilizes specific rotamers, observable via

  coupling constants.

Comparative Analysis: Fluorinated vs. Non-Fluorinated Scaffolds[1]

The following table contrasts the NMR performance and structural properties of the target molecule against standard alternatives.

Feature	Target: -Dibenzyl-3-amino-2-fluoropropanoic Acid	Alternative A: -Dibenzyl- -alanine (Non-fluorinated)	Alternative B: -Boc-3-amino-2-fluoropropanoic Acid
Diagnostic Signal	F NMR: Single peak ~ -195 ppm (dt).	H NMR: C2-H is a simple triplet.	H NMR: -Butyl singlet dominates; masks impurities.
Purity Assay Limit	< 0.1% (via F qNMR).	~ 1-2% (due to overlapping aliphatic signals).	~ 0.5% (Boc group aids solubility but obscures region).
Stereochem. Probe	High: Benzyl protons appear as AB quartet ( ppm).	None: Benzyl protons appear as a singlet.	Low: Boc group is achiral; no diastereotopic probe.
Coupling ( )	Complex: (~48 Hz), (~25 Hz).	Simple: (~7 Hz).	Complex: Similar but broadened by rotamers.
Metabolic Stability	High: F blocks proteolysis at C2.	Low: Susceptible to amidases/proteases.	N/A (Protecting group must be removed).

Detailed Characterization Protocol

Sample Preparation Strategy

Objective: Maximize resolution of coupling constants (

• Solvent Selection: Use CDCl

  (Chloroform-d) for initial characterization. It minimizes exchange broadening of the carboxylic acid proton and provides excellent solubility for the lipophilic dibenzyl group.

  • Alternative: Use CD

    OD (Methanol-d4) if the zwitterionic form causes line broadening, though this will wash out the -COOH signal.

• Concentration: 10–15 mg in 0.6 mL solvent. High concentrations can cause aggregation, broadening the critical benzyl signals.

Workflow Diagram

The following logic flow ensures rigorous structural validation, prioritizing the unique fluorine signature.

Figure 1: Hierarchical NMR workflow.

Expected Spectral Data & Interpretation

F NMR (The "Fingerprint")

This is the most critical experiment for rapid validation.

• Chemical Shift:

  -190 to -200 ppm (relative to CFCl ).

• Multiplicity: Doublet of triplets (dt) or multiplet.

  • Coupling: The fluorine couples to the geminal proton H2 (

    Hz) and the two vicinal protons at C3 ( Hz).

• Performance Insight: If you observe a second signal shifted by ~5-10 ppm, it indicates the presence of the regioisomer (2-amino-3-fluoropropanoic acid derivative) or a diastereomer if a second chiral center were present.

H NMR (The "Stereochemical Probe")

The

• H2 (

  -proton): 4.8 – 5.2 ppm.

  • Appearance: Doublet of multiplets (dm). The large geminal coupling (

    Hz) dominates, splitting the signal into a wide doublet.

• H3 (

  -protons): 2.8 – 3.5 ppm.

  • Appearance: Complex multiplets. These protons couple to F (

    ), H2 ( ), and potentially each other ( ).

• Benzyl Protons (

  ): 3.5 – 4.0 ppm.

  • Critical Observation: Because C2 is chiral, the two protons on each benzyl methylene group are diastereotopic .

  • Result: They will not appear as a clean singlet. Expect an AB quartet (two doublets with

    Hz).

  • Troubleshooting: If these appear as a singlet, check if the sample has racemized or if the solvent is inducing accidental equivalence.

C NMR (The "Skeleton")

Carbon-Fluorine couplings (

• C2 (

  -Carbon): Doublet, Hz.

• C3 (

  -Carbon): Doublet, Hz.

• C1 (Carbonyl): Doublet,

  Hz.

• Performance Note: The magnitude of

  on the carbonyl carbon is a specific indicator of the -fluoro substitution pattern.

Experimental Validation Data (Simulated)

The following data represents the standard acceptable range for a high-purity (>98%) sample in CDCl

Nucleus	Assignment	Chemical Shift ( )	Multiplicity	Coupling Constants ( in Hz)
F	F-C(2)	-196.5	dddd (approx dt)	,
H	H-C(2)	5.12	ddd	,
H	H-C(3)a	3.15	ddd	, ,
H	H-C(3)b	2.98	ddd	, ,
H	-CH -Ph	3.65, 3.88	AB q	(Diastereotopic)

References

• Seebach, D., et al. (2004). "NMR-Solution Structures of Fluoro-Substituted

  -Peptides." Helvetica Chimica Acta.[1] (Provides authoritative -coupling values for -fluoro- -amino acid systems).
• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley. (Standard reference for F chemical shifts and coupling constants).
• Verkade, J. G. (2005). "A Practical Guide to First-Order Spin Systems in Fluorinated Molecules." Journal of Chemical Education.

• Sigma-Aldrich. "3-Dibenzylamino-2-fluoropropionic acid benzyl ester Product Page." (Commercial source for structural analogs).

Sources

• 1. Synthesis, structure, and biological applications of α-fluorinated β-amino acids and derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

metabolic stability comparison of alpha-fluoro beta-alanine analogs

Metabolic Stability Comparison of -Fluoro -Alanine Analogs

Executive Summary

High-Impact Overview:

Key Differentiator: Unlike alkyl-substituted analogs which primarily rely on steric hindrance to block metabolism,

transaminase-mediated defluorination

Part 1: Mechanistic Rationale & Chemical Logic

The Fluorine Effect: Electronic vs. Steric

The introduction of fluorine at the

• pKa Modulation: The strong electronegativity of fluorine (

  ) inductively withdraws electron density.

  • Amine Basicity: The pKa of the

    -amino group decreases (typically by 1–2 units), reducing protonation at physiological pH. This can improve passive membrane permeability but alters binding affinity to transporters (e.g., TAAR1, GABA transporters).

  • Acid Acidity: The carboxylic acid becomes more acidic.

• Metabolic Blocking:

  • Oxidation: The C-F bond (approx. 116 kcal/mol) is stronger than the C-H bond (approx. 99 kcal/mol), rendering the

    -carbon resistant to direct hydroxylation by Cytochrome P450s (CYPs).

  • Elimination (The Vulnerability): While resistant to oxidation, the unique electronic environment allows for

    -elimination of fluoride if the adjacent amine is transaminated to a ketone/aldehyde. This is the primary instability pathway for free FBAL.

Metabolic Pathways Visualization

The following diagram illustrates the divergent fates of

Part 2: Comparative Analysis

This section objectively compares

Stability & Physicochemical Profile[1]

Feature	-Alanine (Parent)	-Fluoro -Alanine	-Methyl -Alanine
Metabolic Stability (Microsomes)	Low (Rapid transamination)	Moderate (Susceptible to defluorination)	High (Steric block of transaminase)
Proteolytic Stability (in Peptide)	Low	High (Electronic/Steric protection)	High (Steric protection)
Primary Clearance Mechanism	Transamination (GABA-AT)	Defluorination / Renal Excretion	Renal Excretion
Toxicological Risk	Low (Endogenous)	Moderate (Release of F⁻ ion)	Low
pKa (Amine)	~10.2	~8.5 - 9.0 (Less Basic)	~10.2 (Similar to parent)
Lipophilicity (LogP)	-3.0 (Highly Polar)	Increased (Fluorine effect)	Increased (Methyl effect)

Critical Insight: The "Context" Dependency

• As a Free Drug:

  -Fluoro -alanine is less stable than -methyl variants because it remains a substrate for GABA transaminase (GABA-AT). The enzyme converts the amine to an aldehyde, which spontaneously eliminates HF (defluorination).

• As a Residue (Peptide):

  -Fluoro -alanine is highly stable . The fluorine atom reduces the nucleophilicity of the carbonyl oxygen and sterically hinders protease access, often outperforming non-fluorinated residues in half-life extension.

Part 3: Experimental Protocols

To validate the claims above, the following self-validating protocols should be employed.

Protocol A: Liver Microsomal Stability Assay

Determines general metabolic clearance (

Rationale: Measures the disappearance of the parent compound mediated by CYPs and other microsomal enzymes.

Workflow:

• Preparation: Prepare 10 mM stock of test compound (FBAL analog) in DMSO.

• Incubation Mix:

  • Phosphate Buffer (100 mM, pH 7.4)

  • Liver Microsomes (0.5 mg protein/mL)

  • NADPH-regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH, 3.3 mM MgCl2).

• Reaction:

  • Pre-incubate microsomes at 37°C for 5 min.

  • Initiate by adding test compound (final conc. 1 µM).

  • Control: Include Testosterone (high clearance) and Warfarin (low clearance).

• Sampling: Aliquot 50 µL at

  min.

• Quenching: Add to 150 µL ice-cold Acetonitrile (containing Internal Standard).

• Analysis: Centrifuge (4000g, 20 min) and analyze supernatant via LC-MS/MS.

Data Calculation: Plot

Protocol B: Fluoride Release Assay (Defluorination Specific)

Detects the specific instability of

Rationale: Standard LC-MS might miss the defluorination event if the metabolite is volatile or reactive. Measuring free fluoride (F⁻) is the gold standard for this specific liability.

Workflow:

• Enzyme Source: Recombinant GABA Transaminase (GABA-AT) or fresh liver homogenate (S9 fraction).

• Substrate: 1 mM

  -fluoro -alanine analog.

• Co-factor: 1 mM

  -Ketoglutarate (essential amino acceptor for transamination).

• Incubation: 37°C for 4–24 hours.

• Detection: Use a Fluoride-Selective Electrode (ISE) or Ion Chromatography.

  • ISE Method: Mix aliquot 1:1 with TISAB II (Total Ionic Strength Adjustment Buffer) to normalize pH and ionic strength.

• Validation:

  • Positive Control: 5-Fluorouracil (known to metabolize to FBAL and release F⁻).

  • Negative Control:

    -Methyl -alanine (no fluorine).

Interpretation:

• High F⁻ release: Indicates rapid transamination followed by elimination. The compound is metabolically unstable.

• Low/No F⁻ release: Indicates the analog successfully resists transamination (likely due to steric bulk or lack of enzyme recognition).

Assay Workflow Diagram

References

• Enzymatic elimination of fluoride from alpha-fluoro-beta-alanine. Source: PubMed / Biochem Pharmacol. Key Finding: Identifies the specific transaminase-mediated pathway leading to defluorination.

• Probing the proteolytic stability of beta-peptides containing alpha-fluoro- and alpha-hydroxy-beta-amino acids. Source: PubMed / J Org Chem. Key Finding: Demonstrates that incorporating these analogs into peptides confers resistance to proteolysis.[1][2][3]

• Accumulation of alpha-fluoro-beta-alanine and fluoro mono acetate in a patient with 5-fluorouracil-associated hyperammonemia. Source: PubMed / Clin Cancer Res. Key Finding: Clinical evidence of FBAL accumulation and toxicity pathways.

• On the Metabolic Stability of Fluorinated Small Molecules. Source: ChemRxiv / NIH. Key Finding: mechanistic rationale for C-F bond stability and electronic effects on metabolism.

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Safety Operating Guide

Proper Disposal of 3-(Dibenzylamino)-2-fluoropropanoic Acid: A Comprehensive Guide for Laboratory Professionals

This guide provides essential, immediate safety and logistical information for the proper disposal of 3-(Dibenzylamino)-2-fluoropropanoic acid. Designed for researchers, scientists, and drug development professionals, this document outlines procedural, step-by-step guidance to ensure safe handling and regulatory compliance. The protocols described herein are designed to be self-validating systems, grounded in established safety principles and authoritative sources.

Understanding the Compound: Hazard Profile and Disposal Rationale

Upon thermal decomposition, such as incineration, fluorinated organic compounds can release highly toxic and corrosive hydrogen fluoride (HF) gas.[2] Therefore, the entire disposal workflow is centered around preventing the uncontrolled release of this compound and its hazardous byproducts.

Inferred Hazard Classification:

Based on analogous compounds such as 2-Fluoropropionic acid and other fluorinated carboxylic acids, 3-(Dibenzylamino)-2-fluoropropanoic acid should be handled as:

• A corrosive solid: The carboxylic acid moiety imparts acidic properties.[3]

• A potential skin and eye irritant. [4][5]

• A substance that releases toxic fumes upon combustion. [2]

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of 3-(Dibenzylamino)-2-fluoropropanoic acid is a multi-step process that begins at the point of generation and ends with its ultimate destruction by a licensed waste management facility.

Diagram of the Disposal Workflow

Caption: Disposal workflow for 3-(Dibenzylamino)-2-fluoropropanoic acid.

Experimental Protocol: Laboratory Waste Handling

• Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing appropriate PPE, including:

  • Nitrile gloves

  • Safety glasses with side shields or goggles

  • A lab coat[3][4]

• Waste Segregation:

  • Crucially, do not mix 3-(Dibenzylamino)-2-fluoropropanoic acid waste with non-halogenated organic waste. [6] Co-incineration can lead to the formation of highly toxic mixed halogenated byproducts.

  • This waste should be collected in a dedicated container for halogenated organic solids.

• Containerization:

  • Select a waste container that is in good condition and compatible with the chemical. A high-density polyethylene (HDPE) or glass container with a secure, screw-top lid is recommended.[7]

  • Do not use metal containers, as the acidic nature of the compound could cause corrosion.[8]

  • Ensure the container is clean and dry before adding waste.

• Labeling:

  • Immediately label the waste container with a hazardous waste tag.[9] The label must include:

    • The words "Hazardous Waste"

    • The full chemical name: "3-(Dibenzylamino)-2-fluoropropanoic acid" (do not use abbreviations)

    • The approximate quantity of waste

    • The date of accumulation

    • The principal investigator's name and laboratory location[9]

• Temporary Storage in the Laboratory:

  • Store the sealed waste container in a designated satellite accumulation area (SAA).[10]

  • The SAA should be in a well-ventilated area, away from heat sources and incompatible materials such as strong bases and oxidizing agents.[4]

  • The storage area should have secondary containment to prevent the spread of material in case of a leak.[11]

Disposal Methodology: High-Temperature Incineration

The recommended and most effective method for the ultimate disposal of 3-(Dibenzylamino)-2-fluoropropanoic acid is high-temperature incineration.[9] This process is conducted at a licensed hazardous waste facility.

The Rationale for Incineration:

• The high temperatures (typically >850°C) are necessary to break the stable carbon-fluorine bond, ensuring complete destruction of the molecule.[2][12]

• Specialized incinerators for halogenated waste are equipped with sophisticated flue gas treatment systems, often including scrubbers, to neutralize acidic gases like hydrogen fluoride that are produced during combustion.[1]

Quantitative Data Summary:

Parameter	Value/Specification	Rationale
Incineration Temperature	> 850°C	To ensure the complete destruction of the stable C-F bond.[2][12]
Residence Time	> 2 seconds	To allow for complete combustion of the compound and its intermediates.[12]
Destruction and Removal Efficiency (DRE)	> 99.99%	The standard for hazardous waste incineration, ensuring minimal release of the original compound.[12]
Flue Gas Treatment	Alkaline Scrubbing	To neutralize acidic byproducts such as hydrogen fluoride (HF).

Spill Management and Emergency Procedures

In the event of a spill, prompt and appropriate action is critical to mitigate exposure and environmental contamination.

Diagram of Spill Response

Caption: Step-by-step spill response for 3-(Dibenzylamino)-2-fluoropropanoic acid.

Spill Cleanup Protocol:

• Evacuate and Alert: Immediately alert others in the vicinity of the spill. If the spill is large or in a poorly ventilated area, evacuate the laboratory and contact your institution's Environmental Health and Safety (EHS) department.[13]

• Personal Protective Equipment: For small, manageable spills, don the following PPE before attempting to clean up:

  • Two pairs of nitrile gloves

  • Safety goggles and a face shield

  • A lab coat or chemical-resistant apron

  • If there is a risk of dust inhalation, a NIOSH-approved respirator may be necessary.

• Containment and Neutralization:

  • For small spills of the solid material, carefully cover the spill with a dry, inert absorbent material such as sand or vermiculite.[4]

  • Do not use combustible materials like paper towels to absorb the initial spill.

  • Once absorbed, you can cautiously neutralize the acidic material by slowly adding sodium bicarbonate (baking soda).[14] Be aware that this may cause some effervescence.

• Collection and Disposal:

  • Carefully sweep the neutralized mixture into a designated, labeled hazardous waste container.[14]

  • All materials used for the cleanup, including gloves and absorbent pads, must be disposed of as hazardous waste.

• Decontamination:

  • Wipe the spill area with a damp cloth or sponge, and then clean with soap and water.

  • All cleaning materials must also be disposed of as hazardous waste.

Regulatory Compliance

All disposal activities must adhere to local, state, and federal regulations. In the United States, the primary regulatory bodies are the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).

• EPA (Resource Conservation and Recovery Act - RCRA): Governs the management of hazardous waste from "cradle to grave." Your institution's EHS department will ensure that the waste is transported by a licensed carrier to a permitted Treatment, Storage, and Disposal Facility (TSDF).[15]

• OSHA (Hazard Communication Standard - 29 CFR 1910.1200): Mandates that employers inform and train employees about the chemical hazards in their workplace.[14]

By following the procedures outlined in this guide, you will be in compliance with these key regulations, ensuring a safe and responsible laboratory environment.

References

• Tsang, W., Burgess Jr, D. R., & Babushok, V. (1998). On the Incinerability of Highly Fluorinated Organic Compounds. Combustion Science and Technology, 139(1-6), 385-402.

• OSHA. (n.d.). Hazardous Waste. Occupational Safety and Health Administration. Retrieved from [Link]

• Mancomm. (2025, October 6). Hazardous Materials Compliance: OSHA Standards and Best Practices. Retrieved from [Link]

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2024, April 8). Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfluoroalkyl and Polyfluoroalkyl Substances. Retrieved from [Link]

• CDMS. (2024, October 30). OSHA Hazardous Waste Disposal Guidelines. Retrieved from [Link]

• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]

• Case Western Reserve University. (n.d.). How to Dispose of Chemical Waste. Environmental Health and Safety. Retrieved from [Link]

• MLI Environmental. (2025, November 26). Chemical Waste Disposal Guidelines for Educational Facilities. Retrieved from [Link]

• Lab Manager. (2021, October 26). Managing Hazardous Chemical Waste in the Lab. Retrieved from [Link]

• Clean Management Environmental Group. (2022, September 13). OSHA Regulations and Hazardous Waste Disposal: What To Know. Retrieved from [Link]

• Umeå University. (2021, June 17). Highly fluorinated chemicals can enter the environment via our household waste. Retrieved from [Link]

• Bucknell University. (n.d.). Waste Management. Retrieved from [Link]

• Safety Data Sheet. (n.d.). Retrieved from [Link]

• NILU. (2009, December 14). Emissions from incineration of fluoropolymer materials. Retrieved from [Link]

• Angene Chemical. (2025, October 9). Safety Data Sheet. Retrieved from [Link]

• PubChem. (n.d.). 3-(Dibenzylamino)-2-fluoropropan-1-ol. National Center for Biotechnology Information. Retrieved from [Link]

• Purdue University. (n.d.). Guidelines: Handling and Disposal of Chemicals. Purdue Engineering. Retrieved from [Link]

• Towson University. (n.d.). Hazardous Waste Management Procedures. Retrieved from [Link]

• University of Wisconsin-La Crosse. (2019, February 15). Part G: Chemical Disposal Procedures. Retrieved from [Link]

• Nipissing University. (2019, June 12). Hazardous Materials Disposal Guide. Retrieved from [Link]

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